4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Core Science & Biosynthesis

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid CAS 2244096-11-3

An In-depth Technical Guide to 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid (CAS 2244096-11-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a diarylalkyne derivative characterized by a benzoic acid moiety linked to a 3,5-dimethoxyphenyl group through an ethynyl bridge.[1] This molecular architecture is of significant interest in medicinal chemistry and materials science. The rigid alkyne linker enforces a specific spatial orientation of the two aromatic rings, which can be crucial for targeted interactions with biological macromolecules. The dimethoxy substitution pattern on one phenyl ring and the carboxylic acid on the other provide a unique combination of lipophilicity and hydrophilicity, influencing the compound's pharmacokinetic and pharmacodynamic properties.

The benzoic acid functional group is a common feature in numerous bioactive compounds, including anticancer and anti-inflammatory agents.[2] Similarly, the 3,5-dimethoxyphenyl motif is present in various natural products and synthetic compounds with diverse pharmacological activities. The combination of these structural features in 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid suggests its potential as a scaffold for the development of novel therapeutic agents, particularly in areas such as oncology where related structures have shown promise as inhibitors of protein kinases like Fibroblast Growth Factor Receptor 1 (FGFR1).[2][3][4]

This technical guide provides a comprehensive overview of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, including its synthesis, characterization, and potential applications, based on established chemical principles and data from structurally related molecules.

Physicochemical Properties

A summary of the key physicochemical properties for 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid is presented below. This data is essential for its handling, formulation, and interpretation of biological assays.

Property	Value	Source
CAS Number	2244096-11-3	[1]
Molecular Formula	C₁₇H₁₄O₄	[1]
Molecular Weight	282.29 g/mol	[1]
SMILES	O=C(O)C1=CC=C(C#CC2=CC(OC)=CC(OC)=C2)C=C1	[1]
IUPAC Name	4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid	[1]

Synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

The most logical and widely employed method for the synthesis of diarylalkynes is the Sonogashira cross-coupling reaction.[5][6][7][8] This reaction involves the coupling of a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[5][6]

For the synthesis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, the key starting materials would be a halo-substituted benzoic acid derivative and 1-ethynyl-3,5-dimethoxybenzene.

Synthetic Workflow Diagram

Caption: Proposed synthetic route for 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid via Sonogashira coupling.

Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure based on established Sonogashira coupling reactions and should be optimized for this specific transformation.

Materials and Reagents:

• 4-Iodobenzoic acid (1.0 equiv)

• 1-Ethynyl-3,5-dimethoxybenzene (1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (Et₃N) (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Hydrochloric acid (1 M)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-iodobenzoic acid, 1-ethynyl-3,5-dimethoxybenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous THF (or DMF) and triethylamine via syringe.

• Stir the reaction mixture at room temperature or gentle heating (e.g., 50-60 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Acidify the aqueous phase with 1 M HCl to a pH of approximately 2-3 to protonate the benzoic acid.

• Extract the product with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate with 1% acetic acid) to yield pure 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid.

Characterization

The structure and purity of the synthesized 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid should be confirmed by a combination of spectroscopic and analytical techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons of both the benzoic acid and dimethoxyphenyl rings, methoxy protons (singlet around 3.8 ppm), and a carboxylic acid proton (broad singlet, downfield).
¹³C NMR	Carboxylic acid carbon, alkyne carbons, and aromatic carbons.
FT-IR	C≡C stretch (around 2200 cm⁻¹), C=O stretch of the carboxylic acid (around 1700 cm⁻¹), and O-H stretch (broad, around 3000 cm⁻¹).
Mass Spectrometry	Molecular ion peak corresponding to the calculated molecular weight (282.29 g/mol ).
Melting Point	A sharp melting point range, indicating the purity of the compound.

Potential Applications and Biological Relevance

Anticancer Activity

Many benzoic acid derivatives have been investigated as anticancer agents.[2] For instance, derivatives of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide have been identified as novel inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1), a validated target in non-small cell lung cancer.[3][4] The 3,5-dimethoxyphenyl moiety appears to be a key pharmacophore in these inhibitors. Given the structural similarity, 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid could potentially exhibit similar inhibitory activity against FGFR1 or other kinases implicated in cancer.

Signaling Pathway Inhibition (Hypothetical)

Should 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid act as an FGFR1 inhibitor, it would interfere with the FGF signaling pathway, which is crucial for tumor cell proliferation, survival, and angiogenesis.

Caption: Hypothetical mechanism of action of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid as an FGFR1 inhibitor.

Other Potential Applications

• Antimicrobial Agents: Aryl alkanoic acids and their derivatives have shown potential as antimicrobial agents.

• Materials Science: The rigid, conjugated structure of diarylalkynes makes them suitable building blocks for organic electronic materials, such as those used in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).[8]

Conclusion

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a molecule with significant potential, primarily as a scaffold in medicinal chemistry for the development of targeted therapies, particularly in oncology. Its synthesis is readily achievable through well-established methods like the Sonogashira coupling. While direct experimental data on its biological activity is currently limited, the structural analogy to known kinase inhibitors provides a strong rationale for its investigation as a potential therapeutic agent. Further research is warranted to fully elucidate its pharmacological profile and explore its utility in both life sciences and materials science.

References

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• PubMed. Behavior-selective apoptotic capacity of 4-(3,4,5-Trimethoxyphenoxy) benzoic acid and its methyl derivatives on two breast cancer cell lines. Available from: [Link].

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• MDPI. Comparative Effects of the Potent Antioxidant 3,5-Dihydroxy-4-methoxybenzyl Alcohol and Gallic Acid on the Growth and Death of RAW264.7 Macrophages and Lung Cancer A549 Cells In Vitro. Available from: [Link].

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• Google Patents. CN105218322A - A kind of synthetic method of 3,5-dimethoxybenzoic acid ethyl ester.

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A Comprehensive Technical Guide to 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid: Synthesis, Characterization, and Applications

This technical guide provides an in-depth exploration of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid, a molecule of significant interest in contemporary chemical and pharmaceutical research. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed overview of its synthesis, physicochemical properties, characterization, and potential applications.

Introduction

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid belongs to the diphenylacetylene class of organic compounds, which are characterized by a central carbon-carbon triple bond connecting two aryl groups. This structural motif imparts rigidity and linearity to the molecule, leading to unique electronic and photophysical properties. The strategic placement of a carboxylic acid group on one phenyl ring and two methoxy groups on the other creates a molecule with a distinct electronic profile—an electron-withdrawing group separated from an electron-donating region by a conjugated system. This "push-pull" characteristic is often associated with interesting biological activities and applications in materials science.

This guide will delve into the synthetic route to this compound, focusing on the widely employed Sonogashira coupling reaction. It will further detail the expected analytical characterization and explore the current understanding of its potential as a therapeutic agent and a functional organic material.

Physicochemical Properties

A thorough understanding of the fundamental physicochemical properties of a compound is crucial for its application in research and development. The key properties of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₇H₁₄O₄	[1]
Molecular Weight	282.29 g/mol	[1]
CAS Number	2244096-11-3	[1]
Canonical SMILES	COC1=CC(=CC(=C1)OC)C#CC2=CC=C(C=C2)C(=O)O	[1]
Appearance	Expected to be a powder or crystalline solid
Solubility	Expected to be soluble in common organic solvents like DMSO, DMF, and alcohols.
Functional Groups	Carboxylic acid, Alkyne, Ether (Methoxy)

Synthesis and Mechanism

The most efficient and widely adopted method for the synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is the Sonogashira cross-coupling reaction .[2] This powerful carbon-carbon bond-forming reaction joins a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.[2][3]

The overall synthetic transformation is depicted below:

Caption: General synthetic scheme for 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid.

Detailed Experimental Protocol

This protocol is a representative procedure for the Sonogashira coupling to synthesize the title compound.

Materials:

• 4-Iodobenzoic acid

• 1-Ethynyl-3,5-dimethoxybenzene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (NEt₃)

• Anhydrous and degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

Procedure:

• Reaction Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-iodobenzoic acid (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.02-0.05 eq.), and CuI (0.04-0.10 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times to ensure anaerobic conditions.[3]

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent via syringe, followed by triethylamine (2.0-3.0 eq.). Stir the mixture at room temperature for 15 minutes.

• Alkyne Addition: Add 1-ethynyl-3,5-dimethoxybenzene (1.1-1.2 eq.) dropwise to the reaction mixture.

• Reaction Progression: Stir the reaction at room temperature or with gentle heating (40-60 °C) and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of ammonium chloride, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid.

Catalytic Cycle and Mechanistic Insights

The Sonogashira coupling proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2]

Caption: Simplified mechanism of the Sonogashira cross-coupling reaction.

• Palladium Cycle : The cycle begins with the oxidative addition of the aryl halide (4-iodobenzoic acid) to the active Pd(0) catalyst to form a Pd(II) complex.

• Copper Cycle : Concurrently, the terminal alkyne (1-ethynyl-3,5-dimethoxybenzene) reacts with the copper(I) salt in the presence of a base to form a copper acetylide intermediate.

• Transmetalation : The copper acetylide then transfers the alkynyl group to the palladium center, a step known as transmetalation, regenerating the copper catalyst.

• Reductive Elimination : The final step is the reductive elimination of the desired product from the palladium complex, which also regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Causality in Experimental Choices:

• Inert Atmosphere: The use of an inert atmosphere is critical as the Pd(0) catalyst is sensitive to oxidation. Oxygen can also promote the undesired homocoupling of the alkyne (Glaser coupling), a common side reaction.[4]

• Base: The amine base, typically triethylamine, serves to neutralize the hydrogen halide formed during the reaction and to facilitate the formation of the copper acetylide.[3]

• Copper(I) Co-catalyst: While copper-free Sonogashira reactions exist, the copper(I) co-catalyst significantly accelerates the reaction rate by facilitating the formation of the reactive copper acetylide intermediate.

Characterization

The identity and purity of the synthesized 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid should be confirmed using a combination of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Aromatic protons of the benzoic acid and dimethoxyphenyl rings in the range of 6.5-8.0 ppm. Two distinct singlets for the methoxy groups around 3.8 ppm. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (>10 ppm).
¹³C NMR	Resonances for the quaternary alkyne carbons between 80-100 ppm. Aromatic carbons in the range of 100-160 ppm. A signal for the carboxylic acid carbon above 165 ppm. Methoxy carbons around 55-60 ppm.[5][6]
Mass Spectrometry (MS)	The molecular ion peak [M+H]⁺ or [M-H]⁻ corresponding to the calculated molecular weight (282.29 g/mol ).
Infrared (IR) Spectroscopy	A characteristic absorption for the C≡C triple bond around 2200 cm⁻¹. A broad O-H stretch for the carboxylic acid from 2500-3300 cm⁻¹. A C=O stretch for the carboxylic acid around 1700 cm⁻¹.

Potential Applications

The unique structural features of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid and its derivatives make them promising candidates for various applications, particularly in medicinal chemistry and materials science.

Medicinal Chemistry and Drug Development

The diphenylacetylene scaffold is present in a number of biologically active molecules. The dimethoxybenzene moiety, in particular, has been identified as a key pharmacophore in several therapeutic areas.

• Fibroblast Growth Factor Receptor (FGFR) Inhibition: Structurally related dimethoxybenzene derivatives have been investigated as potent inhibitors of FGFR1, a key target in non-small cell lung cancer.[7][8] The dimethoxyphenyl group can form crucial hydrogen bonds within the ATP-binding pocket of the kinase. The benzoic acid moiety of the title compound provides a handle for further derivatization to optimize binding affinity and pharmacokinetic properties.

• Anticancer Activity in Breast Cancer: Benzoic acid derivatives with multiple methoxy substitutions have demonstrated selective pro-apoptotic activity in breast cancer cell lines.[9] These compounds can induce cell cycle arrest and apoptosis, suggesting that 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid could serve as a lead compound for the development of novel breast cancer therapeutics.

• Tubulin Polymerization Inhibition: The trimethoxyphenyl (TMP) group, structurally similar to the dimethoxyphenyl moiety, is a well-known feature of compounds that inhibit tubulin polymerization, a validated target for cancer chemotherapy.[10] The rigid diphenylacetylene linker could orient the dimethoxyphenyl group into the colchicine-binding site of tubulin, disrupting microtubule dynamics and leading to mitotic arrest and cell death.

Caption: Potential applications of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid.

Materials Science

The extended π-conjugation and the "push-pull" electronic nature of substituted diphenylacetylenes make them attractive for applications in materials science.

• Non-linear Optical (NLO) Materials: Compounds with significant differences in electron density across a conjugated system can exhibit large second-order NLO responses.[11] These materials are of interest for applications in telecommunications, optical data storage, and frequency conversion.

• Organic Electronics: Diphenylacetylene-based molecules have been explored as components of organic light-emitting diodes (OLEDs) and other organic electronic devices.[12] The rigid structure can lead to favorable packing in the solid state, and the electronic properties can be tuned by modifying the substituents on the phenyl rings.

Conclusion

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a versatile molecule with a straightforward synthesis via the robust Sonogashira coupling reaction. Its well-defined structure, featuring a conjugated diphenylacetylene core with strategically placed donor and acceptor groups, underpins its potential in both medicinal chemistry and materials science. Further investigation into its biological activity and material properties is warranted and promises to uncover new applications for this intriguing compound. This guide serves as a foundational resource for researchers embarking on studies involving this and related molecules.

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• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. National Center for Biotechnology Information. [Link]

• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. PubMed. [Link]

• Behavior-selective apoptotic capacity of 4-(3,4,5-Trimethoxyphenoxy) benzoic acid and its methyl derivatives on two breast cancer cell lines. PubMed. [Link]

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• Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold. National Center for Biotechnology Information. [Link]

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An In-depth Technical Guide to 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid, a molecule of significant interest in contemporary chemical research. As a senior application scientist, my objective is to present not just a collection of data, but a cohesive narrative that elucidates the synthesis, characterization, and potential applications of this compound. The structure of this guide is designed to be intuitive, following the logical progression of a research endeavor from synthesis to application, with a strong emphasis on the underlying scientific principles and practical considerations.

Compound Identification and Structural Properties

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a diarylacetylene derivative characterized by a benzoic acid moiety linked to a 3,5-dimethoxyphenyl group via an ethynyl bridge. This unique architecture imparts a rigid, linear geometry and specific electronic properties that make it a valuable building block in medicinal chemistry and materials science.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid
CAS Number	2244096-11-3[1]
Molecular Formula	C₁₇H₁₄O₄[1]
Molecular Weight	282.29 g/mol [1]
SMILES Code	O=C(O)C1=CC=C(C#CC2=CC(OC)=CC(OC)=C2)C=C1[1]

Synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

The principal synthetic route to 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid is the Sonogashira cross-coupling reaction . This powerful carbon-carbon bond-forming reaction provides an efficient means of coupling a terminal alkyne with an aryl halide. In this case, the key precursors are 1-ethynyl-3,5-dimethoxybenzene and a 4-halobenzoic acid derivative, typically methyl 4-iodobenzoate, followed by hydrolysis of the resulting ester.

Retrosynthetic Analysis

A retrosynthetic approach reveals the key bond disconnection for the Sonogashira coupling.

Caption: Retrosynthetic analysis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid.

The Sonogashira Coupling: Mechanism and Rationale

The Sonogashira coupling is catalyzed by a palladium complex and a copper(I) co-catalyst. The reaction mechanism involves two interconnected catalytic cycles. The palladium cycle involves the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by transmetalation with a copper acetylide intermediate and reductive elimination to yield the final product and regenerate the Pd(0) catalyst. The copper cycle facilitates the formation of the reactive copper acetylide from the terminal alkyne.

The choice of a methyl ester of 4-iodobenzoic acid is strategic. The ester group is generally stable under the reaction conditions and can be readily hydrolyzed in a subsequent step to afford the desired carboxylic acid. Using the ester also facilitates purification of the intermediate product by column chromatography.

Experimental Protocol: A Two-Step Synthesis

This protocol outlines a reliable method for the synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid, beginning with the Sonogashira coupling to form the methyl ester intermediate, followed by its hydrolysis.

Step 1: Synthesis of Methyl 4-((3,5-Dimethoxyphenyl)ethynyl)benzoate

This procedure is adapted from established Sonogashira coupling protocols.

Materials:

• Methyl 4-iodobenzoate

• 1-Ethynyl-3,5-dimethoxybenzene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add methyl 4-iodobenzoate (1.0 eq) and 1-ethynyl-3,5-dimethoxybenzene (1.1 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Solvent and Base Addition: Add anhydrous THF and triethylamine to the flask via syringe. The triethylamine acts as both a solvent and a base.

• Catalyst Addition: To the stirred solution, add bis(triphenylphosphine)palladium(II) dichloride (0.02 eq) and copper(I) iodide (0.04 eq).

• Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate as a solid.

Caption: Workflow for the synthesis of the methyl ester intermediate.

Step 2: Hydrolysis to 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

The final step is the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Materials:

• Methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) or Methanol

• Water

• Hydrochloric acid (HCl)

Procedure:

• Dissolution: Dissolve methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate (1.0 eq) in a mixture of THF (or methanol) and water.

• Base Addition: Add an excess of lithium hydroxide or sodium hydroxide (2-3 eq) to the solution.

• Reaction: Stir the mixture at room temperature or gentle heat until TLC analysis indicates the complete consumption of the starting material.

• Acidification: Cool the reaction mixture and carefully acidify with dilute hydrochloric acid until the pH is acidic, leading to the precipitation of the carboxylic acid.

• Isolation: Collect the precipitate by vacuum filtration, wash with cold water, and dry under vacuum to obtain 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid as a solid.

Structural Characterization

Rigorous structural characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic techniques is employed for this purpose.

Table 2: Spectroscopic Data for 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Technique	Expected Data
¹H NMR	Aromatic protons of the benzoic acid ring (two doublets), aromatic protons of the dimethoxyphenyl ring (a doublet and a triplet), methoxy protons (a singlet), and a carboxylic acid proton (a broad singlet).
¹³C NMR	Signals for the quaternary carbons of the alkyne, the carboxylic acid carbonyl carbon, and the aromatic carbons. The two methoxy groups will show a characteristic signal around 55 ppm.
FTIR (cm⁻¹)	A broad O-H stretch from the carboxylic acid, C-H stretches from the aromatic rings, a C≡C stretch for the alkyne, a strong C=O stretch from the carboxylic acid, and C-O stretches from the methoxy groups.
Mass Spec (MS)	A molecular ion peak corresponding to the molecular weight of the compound (282.29 g/mol ).

Applications in Research and Development

The structural features of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid make it a versatile building block in several areas of chemical research, particularly in drug discovery and materials science.

Medicinal Chemistry: A Scaffold for Anticancer Agents

The 3,5-dimethoxyphenyl moiety is a recognized pharmacophore in the design of anticancer agents, particularly as inhibitors of tubulin polymerization and various protein kinases. The rigid ethynyl linker can serve to orient this pharmacophore within the binding site of a biological target. The benzoic acid group provides a convenient handle for further chemical modification, such as the formation of amides, to explore structure-activity relationships and develop new therapeutic agents. Research has shown that related compounds containing the (3,5-dimethoxyphenyl)ethynyl moiety exhibit promising anticancer activity, including the inhibition of fibroblast growth factor receptor 1 (FGFR1)[2][3]. Furthermore, other dimethoxyphenyl derivatives have demonstrated pro-apoptotic effects in cancer cell lines[4][5][6].

Materials Science: A Linker for Metal-Organic Frameworks (MOFs)

The rigid, linear geometry and the presence of a carboxylic acid functional group make 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid an excellent candidate for use as an organic linker in the construction of Metal-Organic Frameworks (MOFs). The defined length and rigidity of the linker can be used to control the pore size and topology of the resulting MOF. The dimethoxy groups on the phenyl ring can also influence the properties of the MOF by modifying the electronic environment within the pores. The use of functionalized benzoic acids as linkers is a well-established strategy in the design of MOFs for applications in gas storage, separation, and catalysis.

Conclusion

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a molecule with significant potential, underpinned by a straightforward and efficient synthesis. Its structural rigidity and functional handles make it an attractive building block for both medicinal chemists and materials scientists. The protocols and data presented in this guide are intended to provide a solid foundation for researchers to explore the full potential of this versatile compound in their own research and development endeavors.

References

• Scribd. Experimental Procedure - Sonogashira Coupling. Available from: [Link]

• PubMed. Behavior-selective apoptotic capacity of 4-(3,4,5-Trimethoxyphenoxy) benzoic acid and its methyl derivatives on two breast cancer cell lines. Available from: [Link]

• PubMed Central. (E)-4-(3-(3,5-dimethoxyphenyl)allyl)-2-methoxyphenol inhibits growth of colon tumors in mice. Available from: [Link]

• Semantic Scholar. Photoinduced inverse Sonogashira coupling reaction. Available from: [Link]

• Organic Chemistry Portal. Sonogashira Coupling. Available from: [Link]

• PubMed. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. Available from: [Link]

• Oncotarget. (E)-4-(3-(3,5-dimethoxyphenyl)allyl)-2-methoxyphenol inhibits growth of colon tumors in mice. Available from: [Link]

• PubMed Central. Photoinduced inverse Sonogashira coupling reaction. Available from: [Link]

• Wiley Online Library. Carbon-13 chemical shift assignments of derivatives of benzoic acid. Available from: [Link]

• Hoffman Fine Chemicals. CAS 229174-43-0 | 4-((4-Methoxyphenyl)ethynyl)benzoic acid methyl ester. Available from: [Link]

• PubMed. Ultrasound mediated alkaline hydrolysis of methyl benzoate--reinvestigation with crucial parameters. Available from: [Link]

• Royal Society of Chemistry. Copies of 1H, 13C, 19F NMR spectra. Available from: [Link]

• National Institutes of Health. Discovery of a series of dimethoxybenzene FGFR inhibitors with 5H-pyrrolo[2,3-b]pyrazine scaffold. Available from: [Link]

• Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids. Available from: [Link]

• PubMed Central. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. Available from: [Link]

• Doc Brown's Chemistry. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid. Available from: [Link]

• ACG Publications. Synthesis, molecular docking, and in vitro evaluation of 2,4- dichlorobenzylamide derivatives as soluble epoxide hydrolase (sEH) inhibitors. Available from: [Link]

• MDPI. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid. Available from: [Link]

• OUCi. Crystallographic and spectroscopic characterization of 4-nitro-2-(trifluoromethyl)benzoic acid and 4-nitro-3-(trifluoro…. Available from: [Link]

• ClinicSearch. Spectroscopic Characterization of (E)-1,4-Bis(3,4-dimethoxyphenyl) but-1-ene Ligand: IR and NMR Analysis Using DFT Methods. Available from: [Link]

• ResearchGate. Fig. 1. FTIR Spectra of 3,4,5-trimetho- xybenzoic acid (1),... Available from: [Link]

• SpectraBase. 4-Benzyloxy-3-methoxy-cinnamic acid - Optional[FTIR] - Spectrum. Available from: [Link]

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• 1. scribd.com [scribd.com]
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• 3. Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
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Synthesis Pathways for Alkynyl Benzoic Acid Pharmacophores: A Technical Guide

The Strategic Value of the Alkynyl Benzoic Acid Scaffold

In modern medicinal chemistry and drug discovery, the alkynyl benzoic acid scaffold represents a highly privileged pharmacophore. The unique value of the alkynyl group stems from its linear configuration, which provides molecular rigidity, and its rich π-electron density, which expands synthetic applications[1]. When conjugated with a benzoic acid moiety, this scaffold serves two primary functions:

• Bioorthogonal Probes: Isomers such as 4-ethynylbenzoic acid are premier reagents for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, enabling rapid heteroatom linking without interfering with biological processes[2].

• Heterocyclic Precursors: Ortho-alkynylbenzoic acids (2-alkynylbenzoic acids) are highly primed systems for intramolecular cyclization, acting as direct precursors to biologically active heterocycles like isocoumarins and phthalides[3].

As a Senior Application Scientist, I approach the synthesis of these molecules not merely as a sequence of steps, but as a carefully orchestrated control of chemoselectivity, protecting group dynamics, and transition-metal catalysis.

Mechanistic Pathways: Constructing the Alkynyl Benzoate Core

The most robust method for synthesizing alkynyl benzoic acids is the Sonogashira cross-coupling of a halobenzoic acid with a terminal alkyne. However, the direct coupling of free 2-iodobenzoic acid with terminal alkynes is fraught with complications. Free carboxylic acids can poison the palladium catalyst, coordinate competitively with copper, or trigger premature, uncontrolled cyclization[4].

The Causality of Protection: To circumvent these issues, the carboxylic acid is first masked as a methyl ester. Furthermore, to synthesize a true terminal alkyne (ethynyl group), we utilize (trimethylsilyl)acetylene (TMS-acetylene) rather than acetylene gas. TMS-acetylene is sterically hindered, which suppresses unwanted oxidative Glaser homocoupling, ensuring high cross-coupling fidelity[5]. Following the C–C bond formation, a global deprotection step (saponification and desilylation) reveals the active pharmacophore.

Caption: Sonogashira coupling and deprotection workflow for 2-ethynylbenzoic acid synthesis.

Divergent Cyclization: 6-endo-dig vs. 5-exo-dig Pathways

Once the 2-alkynylbenzoic acid is synthesized, it serves as a divergence point for complex heterocyclic synthesis. The spatial proximity of the carboxylic acid to the alkyne allows for intramolecular nucleophilic attack upon activation of the alkyne π-system by a carbophilic Lewis acid.

According to Baldwin's rules, both cyclization modes are favored, making regiocontrol a critical challenge. The choice of metal catalyst dictates the trajectory of the oxygen nucleophile:

• 6-endo-dig Cyclization: Catalyzed by rhenium complexes (e.g.,

  ), the oxygen attacks the internal carbon of the alkyne, yielding 3-substituted isochromen-1-ones (isocoumarins)[6].

• 5-exo-dig Cyclization: Catalyzed by copper(I) oxide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ), the oxygen attacks the terminal carbon, yielding (Z)-3-ylidenephthalides.

Caption: Divergent cyclization pathways of 2-alkynylbenzoic acids into isocoumarins and phthalides.

Quantitative Data Summary

The following table summarizes the expected yields and regioselectivity based on the chosen catalytic system and substrate.

Starting Material	Alkyne Reagent	Catalyst System	Cyclization Mode	Target Scaffold	Typical Yield (%)
Methyl 2-iodobenzoate	TMS-acetylene	/ CuI	N/A (Coupling)	Methyl 2-(TMS-ethynyl)benzoate	90–95
2-Ethynylbenzoic acid	Phenylethyne		6-endo-dig	3-Phenyl-1H-isochromen-1-one	80
2-Iodobenzoic acid	Terminal alkynes	(One-pot)	5-exo-dig	(Z)-3-Ylidenephthalides	75–85
2-Alkynylbenzoic acid	/	Iodolactonization	5-exo-dig / 6-endo-dig	Iodinated isobenzofuranones	60–82

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality and self-validation checkpoints to ensure high-fidelity execution.

Protocol A: Sonogashira Coupling to Methyl 2-(Trimethylsilylethynyl)benzoate

Objective: Form the C–C bond while preventing alkyne homocoupling.

• Preparation: In an oven-dried Schlenk flask under inert

  atmosphere, dissolve methyl 2-iodobenzoate (1.0 equiv) in anhydrous triethylamine ( , 0.2 M). Causality: acts as both the solvent and the sacrificial base to neutralize the hydroiodic acid (HI) byproduct, driving the transmetalation step forward.

• Catalyst Addition: Add

  (0.05 equiv) and CuI (0.1 equiv). Stir for 5 minutes.

• Alkyne Addition: Dropwise add TMS-acetylene (1.2 equiv).

• Reaction: Stir at room temperature for 4–6 hours.

• Self-Validation Checkpoint: The reaction mixture will transition from a pale yellow solution to a dense, dark brown/black suspension. This visual cue confirms the reduction of Pd(II) to the active Pd(0) species and the precipitation of triethylammonium iodide salts.

• Workup: Filter the suspension through a pad of Celite to remove metal salts. Concentrate the filtrate, dissolve in EtOAc, and wash sequentially with 1M HCl (to remove residual amine), water, and brine. Dry over

  and concentrate to yield the protected ester.

Protocol B: Global Deprotection to 2-Ethynylbenzoic Acid

Objective: Concurrently cleave the TMS group and hydrolyze the methyl ester[4].

• Preparation: Dissolve the crude methyl 2-(TMS-ethynyl)benzoate in a 1:1 mixture of THF and Methanol (0.5 M).

• Hydrolysis/Desilylation: Add an excess of 1N aqueous NaOH (3.0 equiv). Heat to 50 °C for 12 hours. Causality: The hydroxide ion attacks both the ester carbonyl (saponification) and the silicon atom (desilylation, driven by the formation of a strong Si–O bond).

• Self-Validation Checkpoint (Purification by Phase): Cool the mixture and extract with diethyl ether. If the reaction is complete, the ether layer will contain almost no mass upon evaporation, as the product now exists entirely as the water-soluble sodium 2-ethynylbenzoate salt in the aqueous layer.

• Acidification: Cool the aqueous layer to 0 °C and slowly acidify with concentrated HCl to pH ~2. The target 2-ethynylbenzoic acid will precipitate quantitatively as an off-white solid. Filter, wash with cold water, and dry under vacuum.

Protocol C: Rhenium-Catalyzed 6-endo-dig Cyclization

Objective: Regioselective synthesis of isocoumarins[6].

• Preparation: In a sealed tube, dissolve 2-ethynylbenzoic acid (0.3 mmol) in anhydrous hexane (2.0 mL).

• Catalysis: Add

  (5 mol%). Purge with nitrogen.

• Reaction: Stir at 80 °C for 10 hours. Causality: The rhenium complex coordinates exclusively to the alkyne, lowering its LUMO and facilitating the 6-endo-dig attack by the carboxylate.

• Self-Validation Checkpoint: TLC monitoring (Hexane/EtOAc 8:2) will show the disappearance of the highly polar, streaking carboxylic acid spot and the appearance of a distinct, UV-active, less polar spot corresponding to the isocoumarin.

• Workup: Quench with water, extract with EtOAc, dry over

  , and purify via short-path silica gel chromatography.

References

• Economical and convenient synthesis of p-ethynylbenzoic acid and p-ethynylbenzoyl chloride. American Chemical Society. 5

• SYNTHESIS OF ISOCOUMARINS: RHENIUM COMPLEX-CATALYZED CYCLIZATION OF 2-ETHYNYLBENZOIC ACIDS. Heterocycles. 6

• Cu2O-mediated regio- and stereoselective one-pot synthesis of (Z)-3-ylidenephthalides from 2-iodobenzoic acids and terminal alkynes. Organic & Biomolecular Chemistry. 3

• 4-Ethynylbenzoic acid | Biochemical Reagent. MedChemExpress. 2

• Divergent syntheses of iodinated isobenzofuranones and isochromenones by iodolactonization of 2-alkynylbenzoic acids. RSC Advances. 4

• Alkynes: Important Roles in Organic Synthesis & Medicinal Chemistry. AiFChem. 1

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• 4. rsc.org [rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Protocols & Analytical Methods

Sonogashira coupling protocol for 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

[label="1. Reactant Mixing", fillcolor="#42

Figure 1: Standard Pd/Cu dual catalytic cycle for Sonogashira cross-coupling.

Experimental Design & Precursor Selection

To synthesize 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, the disconnection approach offers two primary routes. The choice between them dictates the required catalytic system.

Route A: The Classical Approach (Pd/Cu Co-Catalysis)

• Precursors: 4-Iodobenzoic acid + 1-Ethynyl-3,5-dimethoxybenzene.

• Causality: 4-Iodobenzoic acid is highly reactive toward oxidative addition. This allows the use of standard, inexpensive catalysts like Pd(PPh₃)₂Cl₂ at room temperature or mild heating, minimizing degradation. The presence of the carboxylic acid group allows for a highly efficient acid/base extraction during workup, acting as a self-validating purification step.

Route B: The Advanced Copper-Free Approach

• Precursors: 4-Ethynylbenzoic acid + 1-Bromo-3,5-dimethoxybenzene.

• Causality: 1-Bromo-3,5-dimethoxybenzene is notoriously unreactive under classical conditions due to the electron-donating methoxy groups hindering oxidative addition[1]. However, utilizing an air-stable, monoligated precatalyst such as [DTBNpP]Pd(crotyl)Cl enables room-temperature coupling without copper[2]. This completely eliminates the risk of Glaser homocoupling and is ideal for sensitive substrates.

Step-by-Step Methodologies

Protocol A: Classical Pd/Cu Co-Catalyzed Coupling

Reagents: 4-Iodobenzoic acid (1.0 equiv), 1-Ethynyl-3,5-dimethoxybenzene (1.1 equiv), Pd(PPh₃)₂Cl₂ (2 mol%), CuI (4 mol%), Triethylamine (TEA, 3.0 equiv), THF (0.2 M).

• Degassing (Critical Step): In a flame-dried Schlenk flask, dissolve 4-iodobenzoic acid in anhydrous THF and TEA. Sparge the solution with Argon for 15 minutes to displace dissolved oxygen, preventing Glaser coupling.

• Catalyst Activation: Add Pd(PPh₃)₂Cl₂ and CuI under a positive flow of Argon. The solution will typically transition to a pale yellow/orange hue.

• Alkyne Addition: Add 1-ethynyl-3,5-dimethoxybenzene dropwise. Stir the reaction mixture at room temperature for 4–8 hours. Monitor conversion via TLC or LC-MS.

• Quench & Filtration: Dilute the mixture with Ethyl Acetate (EtOAc) and filter through a short pad of Celite to remove precipitated triethylamine hydroiodide salts and catalyst debris.

Protocol B: Copper-Free Monoligated Pd Coupling[1]

Reagents: 1-Bromo-3,5-dimethoxybenzene (1.0 equiv), 4-Ethynylbenzoic acid (1.6 equiv), [DTBNpP]Pd(crotyl)Cl (2.5 mol%), 2,2,6,6-Tetramethylpiperidine (TMP, 2.0 equiv), DMSO (0.2 M).

• Preparation: In a vial equipped with a magnetic stir bar, combine 1-bromo-3,5-dimethoxybenzene, 4-ethynylbenzoic acid, and the[DTBNpP]Pd(crotyl)Cl precatalyst.

• Solvent & Base: Add DMSO and TMP. (Note: This specific monoligated catalyst system does not require strict inert atmosphere degassing, though an Argon blanket is recommended for optimal yields)[1].

• Reaction: Stir vigorously at room temperature for 2 hours. If conversion is incomplete, elevate the temperature to 60 °C for an additional 2 hours.

• Quench: Dilute with EtOAc and proceed to the targeted extraction.

Self-Validating Purification Workflow (Applicable to Both Protocols)

Because the target molecule contains a benzoic acid moiety, we can bypass column chromatography using a phase-switching extraction.

• Basic Extraction: Transfer the EtOAc diluted reaction mixture to a separatory funnel. Extract with 0.5 M NaOH (aq) or saturated NaHCO₃ (3 × 50 mL). The target product enters the aqueous phase as a soluble sodium salt.

• Organic Wash: Wash the combined aqueous basic layers with fresh EtOAc to remove unreacted bromides, Glaser diynes, and phosphine ligands.

• Acidic Precipitation: Carefully acidify the aqueous layer with 1 M HCl until the pH reaches ~2. The pure 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid will precipitate as a yellow solid[2].

• Isolation: Filter the precipitate via vacuum filtration, wash with cold distilled water, and dry under high vacuum.

Figure 2: Experimental workflow featuring acid/base phase-switching purification.

Quantitative Data & Optimization Metrics

The following table synthesizes the operational parameters and expected outcomes for both protocols, allowing researchers to select the method that best fits their available inventory and equipment.

Parameter	Protocol A (Classical Pd/Cu)	Protocol B (Advanced Copper-Free)
Aryl Halide	4-Iodobenzoic acid	1-Bromo-3,5-dimethoxybenzene
Alkyne	3,5-Dimethoxyphenylacetylene	4-Ethynylbenzoic acid
Catalyst System	Pd(PPh₃)₂Cl₂ (2 mol%)	[DTBNpP]Pd(crotyl)Cl (2.5 mol%)
Co-Catalyst	CuI (4 mol%)	None
Base / Solvent	TEA / THF	TMP / DMSO
Temperature	Room Temperature	Room Temp (up to 60 °C if sluggish)
Reaction Time	4 – 8 hours	2 – 4 hours
Glaser Byproduct Risk	Moderate (Requires strict degassing)	Negligible (Copper-free environment)
Expected Yield	75% – 85%	~56% (Literature validated)[2]

References

• Pohida, K., Maloney, D. J., Mott, B. T., & Rai, G. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. ACS Omega, 3(10), 12985-12998.[Link]

• Pohida, K., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst[DTBNpP] Pd(crotyl)Cl. ACS Omega.[Link]

• Zhang, Y., et al. (2023). Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Sonogashira Coupling of 3,5-Dimethoxyphenylacetylene and 4-Iodobenzoic Acid for the Synthesis of Arylalkyne Carboxylic Acids

Abstract: This document provides a detailed technical guide for the palladium and copper-catalyzed Sonogashira cross-coupling reaction between 3,5-dimethoxyphenylacetylene and 4-iodobenzoic acid. The Sonogashira reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1][2] This protocol is specifically designed for researchers in synthetic chemistry and drug development, offering in-depth mechanistic insights, a step-by-step experimental procedure, and critical troubleshooting advice. The resulting product, 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, is a valuable building block for advanced materials and pharmaceutical compounds.

Introduction and Scientific Principle

The Sonogashira cross-coupling reaction has become an indispensable tool for the synthesis of arylalkynes and conjugated enynes due to its operational simplicity, mild reaction conditions, and broad functional group tolerance.[3] The reaction facilitates the coupling of a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[4]

The choice of an aryl iodide, such as 4-iodobenzoic acid, as the coupling partner is strategic. The carbon-iodine bond is the most reactive among halogens in the oxidative addition step of the catalytic cycle, which often permits the reaction to proceed efficiently at room temperature.[3][5] The coupling with 3,5-dimethoxyphenylacetylene introduces a sterically bulky and electron-rich aryl group, while the carboxylic acid moiety on the other reactant provides a key functional handle for further molecular elaboration, for instance, in the development of novel therapeutics or functional polymers.

The Catalytic Cycle: A Mechanistic Overview

The efficacy of the Sonogashira coupling relies on the synergistic interplay of two interconnected catalytic cycles: a primary palladium cycle and a co-catalytic copper cycle.[3][6] Understanding this mechanism is paramount for optimizing reaction conditions and troubleshooting unexpected outcomes.

• The Palladium Cycle: The active catalyst is a Pd(0) species, which is often generated in situ from a more stable Pd(II) precatalyst like PdCl₂(PPh₃)₂ through reduction by an amine or phosphine ligand.[3] The cycle proceeds via three key steps:

  • Oxidative Addition: The Pd(0) complex reacts with the aryl iodide (Ar-I), inserting itself into the carbon-iodine bond to form a square planar Pd(II) intermediate (Ar-Pd-I).

  • Transmetalation: A copper(I) acetylide, formed in the copper cycle, transfers the alkyne group to the palladium center, displacing the iodide and forming an Ar-Pd-alkyne complex.

  • Reductive Elimination: This final step involves the cis-elimination of the coupled product (Ar-alkyne), regenerating the active Pd(0) catalyst which re-enters the cycle.

• The Copper Cycle: The copper(I) co-catalyst, typically CuI, significantly accelerates the reaction rate.[3] It reacts with the terminal alkyne in the presence of the amine base to form a copper(I) acetylide intermediate. This species is more nucleophilic than the terminal alkyne itself, facilitating the crucial transmetalation step with the palladium center.[3]

A critical side reaction, particularly if oxygen is present, is the Glaser-type oxidative homocoupling of the alkyne to form a diyne.[7] This underscores the importance of maintaining an inert, anaerobic atmosphere throughout the procedure.[5]

Figure 1: The Sonogashira Catalytic Cycle. A simplified diagram showing the interconnected palladium and copper cycles.

Detailed Experimental Protocol

This protocol details the coupling of 4-iodobenzoic acid with 3,5-dimethoxyphenylacetylene.

Materials and Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume	Equivalents
4-Iodobenzoic acid	248.01	1.0	248 mg	1.0
3,5-Dimethoxyphenylacetylene	162.19	1.1	178 mg	1.1
PdCl₂(PPh₃)₂	701.90	0.02	14.0 mg	0.02
Copper(I) Iodide (CuI)	190.45	0.04	7.6 mg	0.04
Triethylamine (Et₃N)	101.19	3.0	0.42 mL	3.0
Tetrahydrofuran (THF), anhydrous	-	-	10 mL	-

Safety Precautions:

• Handle all reagents in a well-ventilated fume hood.

• Palladium compounds are toxic and should be handled with care.

• Anhydrous solvents are flammable.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Reaction Setup and Procedure

The following workflow outlines the key experimental stages.

Figure 2: Experimental Workflow Diagram. A step-by-step overview of the procedure.

Step-by-Step Method:

• Preparation: Place a magnetic stir bar into a 50 mL Schlenk flask. Dry the flask thoroughly under vacuum with a heat gun or in an oven and allow it to cool to room temperature.

• Inert Atmosphere: Backfill the flask with an inert gas (Argon or Nitrogen). Maintain a positive pressure of the inert gas throughout the reaction setup and duration.

• Reagent Addition: To the flask, add 4-iodobenzoic acid (248 mg, 1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (14.0 mg, 0.02 mmol), and copper(I) iodide (7.6 mg, 0.04 mmol).

• Solvent Addition: Add anhydrous tetrahydrofuran (10 mL) and triethylamine (0.42 mL, 3.0 mmol) via syringe. Stir the mixture for 5 minutes to ensure dissolution and mixing. The mixture will likely be a yellow-orange suspension.

• Alkyne Addition: Add 3,5-dimethoxyphenylacetylene (178 mg, 1.1 mmol) to the reaction mixture dropwise via syringe.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as 30% ethyl acetate in hexanes with 1% acetic acid. The reaction is typically complete within 3-6 hours.

• Workup - Quenching: Once the reaction is complete (as indicated by TLC), quench the reaction by adding 15 mL of saturated aqueous ammonium chloride solution.

• Workup - Acidification: Transfer the mixture to a separatory funnel. Acidify the aqueous layer by adding 1M HCl dropwise until the pH is approximately 2-3 (check with pH paper). This step is crucial to protonate the carboxylate product, rendering it soluble in the organic phase.

• Workup - Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the organic solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel. A gradient elution starting with hexanes/ethyl acetate/acetic acid (e.g., 80:20:1) is recommended to isolate the final product, 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid.[8]

• Characterization: The structure and purity of the final product should be confirmed by NMR spectroscopy and mass spectrometry. The expected product has the chemical formula C₁₇H₁₄O₄ and a molecular weight of 282.29 g/mol .[9]

Troubleshooting and Key Considerations

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive catalyst; poor quality reagents; insufficient base; reaction not complete.	Use fresh, high-purity reagents. Ensure the palladium catalyst has not decomposed.[5] Use anhydrous solvents and maintain a strict inert atmosphere.[4][5] Allow the reaction to run for a longer period or apply gentle heat (40-50 °C).
Formation of Black Precipitate	Decomposition of the palladium catalyst to palladium black.	This is often caused by oxygen or impurities.[5] Ensure the system is completely free of air. Purify starting materials if their quality is suspect. Using a ligand with bulky, electron-rich phosphines can improve catalyst stability.[1]
Significant Alkyne Homocoupling	Presence of oxygen leading to Glaser coupling.	Thoroughly degas all solvents before use (e.g., by sparging with argon for 20-30 minutes). Ensure a leak-proof inert atmosphere setup. Copper-free Sonogashira protocols can be explored if this issue persists.[5][7]
Difficult Product Isolation	Product remains in the aqueous layer as a salt.	Ensure complete acidification during the workup step. Check the pH of the aqueous layer after adding acid to confirm it is in the range of 2-3 to fully protonate the carboxylic acid.

Conclusion

The Sonogashira coupling protocol detailed herein provides a reliable and efficient method for the synthesis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid. By understanding the underlying reaction mechanism and paying close attention to key experimental parameters such as the exclusion of oxygen and the purity of reagents, researchers can successfully employ this powerful reaction to construct complex molecular architectures for a wide range of applications in drug discovery and materials science.

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Application Notes & Protocols: Leveraging 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic Acid for Advanced Metal-Organic Frameworks in Drug Delivery

Introduction: A Strategic Linker for Next-Generation Drug Delivery Platforms

Metal-Organic Frameworks (MOFs) have emerged as highly promising materials for biomedical applications, particularly in the realm of targeted drug delivery.[1] Their exceptional porosity, tunable structures, and high surface areas make them ideal candidates for encapsulating and releasing therapeutic agents.[1] The choice of the organic linker is paramount in dictating the final properties of the MOF, influencing its stability, pore environment, and functionality.[1] This document provides a detailed guide on the utilization of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid as a sophisticated linker for the synthesis of advanced MOFs tailored for drug delivery applications.

The unique molecular architecture of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid offers several distinct advantages:

• Structural Rigidity and Porosity: The linear, rigid nature of the ethynylbenzoic acid backbone is conducive to the formation of highly porous and crystalline frameworks with predictable topologies.

• Tunable Chemical Environment: The dimethoxyphenyl group introduces a degree of hydrophobicity and potential for specific host-guest interactions within the MOF pores, which can be leveraged for the selective loading and controlled release of drug molecules.

• Functionalizability: The aromatic rings present opportunities for post-synthetic modification, allowing for the attachment of targeting moieties or other functional groups to enhance biocompatibility and therapeutic efficacy.

This guide is intended for researchers, scientists, and drug development professionals, providing both the conceptual framework and practical protocols for the synthesis, characterization, and application of MOFs based on this versatile linker.

Conceptual Framework: Linker Design and MOF Properties

The design of the 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid linker directly influences the resultant MOF's characteristics. The interplay between the linker and the metal node (a zinc-based system is proposed here due to its biocompatibility) dictates the framework's architecture and performance as a drug delivery vehicle.[2]

Figure 2: Workflow for the solvothermal synthesis and activation of the MOF.

Part 2: Characterization of the Synthesized MOF

A thorough characterization is essential to confirm the successful synthesis, structure, and porosity of the MOF.

Technique	Purpose	Expected Outcome/Observation
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the synthesized material. [3]	A diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern should be compared to simulated patterns if a crystal structure is determined.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and confirm the removal of guest solvent molecules after activation. [4]	A weight loss step corresponding to the removal of coordinated and guest solvent molecules, followed by a plateau indicating the thermal stability range of the framework before decomposition at higher temperatures.
Fourier-Transform Infrared (FTIR) Spectroscopy	To verify the coordination of the carboxylate group of the linker to the metal center. [5]	A shift in the characteristic vibrational frequency of the C=O bond of the carboxylic acid upon coordination to the zinc ions.
Scanning Electron Microscopy (SEM)	To visualize the morphology and crystal size of the MOF particles. [6]	Images revealing the shape (e.g., rod-like, cubic) and size distribution of the synthesized crystals.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore volume of the activated MOF. [4]	A Type I or Type IV nitrogen adsorption-desorption isotherm, from which a high specific surface area can be calculated, confirming the porous nature of the material.

Part 3: Drug Loading and In Vitro Release Study

This protocol provides a general method for loading a model drug (e.g., Doxorubicin) into the MOF and studying its release profile.

Materials and Reagents:

• Activated MOF

• Doxorubicin hydrochloride (or other model drug)

• Methanol or other suitable solvent for the drug

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

• UV-Vis spectrophotometer

Drug Loading Protocol:

• Suspend a known amount of activated MOF (e.g., 10 mg) in a solution of the drug in a suitable solvent (e.g., 1 mg/mL Doxorubicin in methanol).

• Stir the suspension at room temperature for 24-48 hours in the dark to allow for maximum drug encapsulation.

• Collect the drug-loaded MOF by centrifugation.

• Wash the solid with fresh solvent to remove any surface-adsorbed drug.

• Determine the amount of loaded drug by measuring the concentration of the drug in the supernatant before and after loading using UV-Vis spectrophotometry. [5]The loading efficiency can be calculated using the following formula:

  • Loading Efficiency (%) = [(Initial Drug Mass - Drug Mass in Supernatant) / Initial Drug Mass] x 100

In Vitro Drug Release Protocol:

• Suspend a known amount of the drug-loaded MOF in a defined volume of PBS (e.g., pH 7.4 to simulate physiological conditions and pH 5.5 to simulate the endosomal environment of cancer cells).

• Incubate the suspension at 37°C with gentle shaking.

• At predetermined time intervals, collect a small aliquot of the release medium and replace it with an equal volume of fresh PBS.

• Measure the concentration of the released drug in the collected aliquots using UV-Vis spectrophotometry. [7]5. Plot the cumulative drug release as a function of time to obtain the release profile. A pH-responsive release is often observed in MOFs, with enhanced release at lower pH. [2]

Expected Results and Data Presentation

The successful synthesis of a MOF using 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid is expected to yield a crystalline, porous material with high thermal stability. The drug loading and release studies will likely demonstrate a high loading capacity and a sustained, pH-sensitive release profile, highlighting its potential for targeted drug delivery applications.

Table 1: Hypothetical Characterization and Drug Delivery Performance Data

Parameter	Expected Value/Observation
Crystal System (from PXRD)	e.g., Orthorhombic or Cubic
Thermal Stability (from TGA)	Stable up to >350°C
BET Surface Area	>1500 m²/g
Pore Volume	>0.7 cm³/g
Doxorubicin Loading Capacity	>30 wt%
Release at pH 7.4 (24h)	~20-30%
Release at pH 5.5 (24h)	>60-70%

Conclusion and Future Perspectives

The use of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid as a linker provides a strategic avenue for the development of highly functional MOFs for drug delivery. The protocols and characterization methods outlined in this document serve as a comprehensive guide for researchers in this field. Future work could involve the post-synthetic modification of the dimethoxyphenyl groups to introduce targeting ligands for active tumor targeting, further enhancing the therapeutic potential of these advanced materials. The inherent tunability of MOFs, driven by innovative linker design, continues to pave the way for next-generation cancer therapies and other biomedical applications.

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Preparation of Liquid Crystal Mesogens from Alkynyl Benzoic Acids: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Alkynyl Linkage in Mesogen Design

Alkynyl benzoic acids represent a pivotal class of building blocks in the rational design of thermotropic liquid crystals, particularly calamitic (rod-shaped) mesogens. The incorporation of the carbon-carbon triple bond, or alkynyl linkage, into the mesogenic core offers several distinct advantages. Its linear geometry is crucial for maintaining the high aspect ratio necessary for anisotropic self-assembly into liquid crystalline phases.[1] Furthermore, the π-system of the alkyne contributes to the overall polarizability of the molecule, influencing key properties such as birefringence and dielectric anisotropy, which are critical for applications in display technologies and optical switching.[2] The rigid nature of the alkynyl unit also imparts a degree of conformational stability to the mesogen, which can lead to the formation of well-defined and stable mesophases. This guide provides a comprehensive overview of the synthetic strategies and detailed protocols for the preparation of liquid crystal mesogens derived from alkynyl benzoic acids, with a focus on the widely employed Sonogashira coupling and Steglich esterification reactions.

Synthetic Strategies: A Two-Pronged Approach to Alkynyl Mesogens

The synthesis of liquid crystal mesogens from alkynyl benzoic acids typically follows a convergent approach, wherein the rigid core is first assembled and then functionalized with flexible terminal chains. Two of the most robust and versatile reactions in this context are the Sonogashira cross-coupling reaction for the formation of the aryl-alkyne bond and the Steglich esterification for the attachment of phenolic moieties, often bearing the terminal alkyl or alkoxy chains that promote mesophase formation.

Part 1: Core Synthesis via Sonogashira Coupling

The Sonogashira reaction is a powerful and widely used method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[3][4][5] In the context of liquid crystal synthesis, this reaction is instrumental in coupling an alkynyl-substituted benzoic acid (or its precursor) with a halogenated aromatic ring, thereby extending the rigid mesogenic core.

Mechanism of the Sonogashira Coupling:

The reaction is co-catalyzed by palladium and copper complexes and proceeds through two interconnected catalytic cycles.[6][7]

• Palladium Cycle: A palladium(0) species undergoes oxidative addition with the aryl halide.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper acetylide intermediate.

• Transmetalation: The copper acetylide then transfers the alkynyl group to the palladium complex.

• Reductive Elimination: The final step is the reductive elimination from the palladium complex, which yields the desired cross-coupled product and regenerates the active palladium(0) catalyst.

Experimental Workflow for Sonogashira Coupling:

Caption: A generalized workflow for the Sonogashira cross-coupling reaction.

Detailed Protocol: Synthesis of 4-((4-alkoxyphenyl)ethynyl)benzoic acid

This protocol describes the synthesis of a key intermediate where a 4-alkoxyiodobenzene is coupled with 4-ethynylbenzoic acid.

Materials and Reagents:

• 4-Ethynylbenzoic acid

• 4-Alkoxyiodobenzene (e.g., 4-hexyloxyiodobenzene)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), freshly distilled

• Anhydrous tetrahydrofuran (THF) and N,N-dimethylformamide (DMF)

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and an argon/nitrogen inlet, dissolve 4-ethynylbenzoic acid (1.0 eq) and 4-alkoxyiodobenzene (1.1 eq) in a mixture of anhydrous THF and Et₃N (3:1 v/v).

• Degassing: Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Catalyst Addition: To the stirred solution, add Pd(PPh₃)₄ (0.03 eq) and CuI (0.05 eq). The solution will typically turn a yellowish-brown color.

• Reaction: Heat the reaction mixture to 60-70 °C and stir under an inert atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 6-12 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvents under reduced pressure. Dissolve the residue in a mixture of dichloromethane (DCM) and water.

• Purification: Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product is then purified by column chromatography on silica gel, typically using a gradient of hexane and ethyl acetate as the eluent.[8]

Parameter	Value/Condition	Rationale
Solvent	Anhydrous THF/Et₃N	THF is a good solvent for the reactants, while Et₃N acts as both the base and a solvent. Anhydrous conditions are crucial to prevent catalyst deactivation.[5]
Catalysts	Pd(PPh₃)₄ and CuI	Pd(PPh₃)₄ is a common and effective palladium(0) source. CuI is the co-catalyst that facilitates the formation of the copper acetylide.[8]
Base	Triethylamine (Et₃N)	Deprotonates the terminal alkyne to form the reactive acetylide and neutralizes the hydrogen halide formed during the reaction.[5]
Temperature	60-70 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate without significant decomposition of the catalyst or reactants.

Table 1: Key Parameters for Sonogashira Coupling.

Part 2: Esterification for Terminal Chain Attachment

The Steglich esterification is a mild and efficient method for forming esters from carboxylic acids and alcohols, which is particularly useful for acid-sensitive or sterically hindered substrates.[9][10][11] In the synthesis of liquid crystal mesogens, it is commonly used to couple the alkynyl benzoic acid core with a phenol bearing a flexible alkyl or alkoxy tail.

Mechanism of Steglich Esterification:

This reaction utilizes N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.

• Activation of Carboxylic Acid: The carboxylic acid reacts with DCC to form a highly reactive O-acylisourea intermediate.[9]

• Nucleophilic Attack by DMAP: DMAP, being a stronger nucleophile than the alcohol, attacks the O-acylisourea to form an N-acylpyridinium intermediate. This intermediate is even more reactive and prevents a side reaction where the O-acylisourea rearranges to a stable N-acylurea.[11]

• Ester Formation: The alcohol then attacks the N-acylpyridinium intermediate, forming the desired ester and regenerating the DMAP catalyst. The byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be easily removed by filtration.[11]

Experimental Workflow for Steglich Esterification:

Caption: A generalized workflow for the Steglich esterification.

Detailed Protocol: Synthesis of 4-alkoxyphenyl 4-((4-alkoxyphenyl)ethynyl)benzoate

This protocol describes the final esterification step to yield a calamitic liquid crystal.

Materials and Reagents:

• 4-((4-alkoxyphenyl)ethynyl)benzoic acid (from Part 1)

• 4-Alkoxyphenol (e.g., 4-hexyloxyphenol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 4-((4-alkoxyphenyl)ethynyl)benzoic acid (1.0 eq), 4-alkoxyphenol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM.

• DCC Addition: Cool the solution to 0 °C in an ice bath and add a solution of DCC (1.1 eq) in anhydrous DCM dropwise with stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The formation of a white precipitate (DCU) will be observed.

• Filtration: Once the reaction is complete (monitored by TLC), filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

• Work-up: Wash the filtrate successively with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude product is typically purified by recrystallization from a suitable solvent system (e.g., ethanol, isopropanol, or a mixture of hexane and ethyl acetate) to yield the pure liquid crystal mesogen.[12]

Parameter	Value/Condition	Rationale
Solvent	Anhydrous Dichloromethane (DCM)	A good aprotic solvent that dissolves the reactants and does not interfere with the reaction. Anhydrous conditions are important to prevent hydrolysis of the activated intermediates.[13]
Coupling Agent	DCC	Efficiently activates the carboxylic acid for nucleophilic attack.[9]
Catalyst	DMAP	Acts as a nucleophilic catalyst to accelerate the reaction and prevent the formation of the N-acylurea byproduct.[11][14]
Temperature	0 °C to Room Temperature	The initial cooling to 0 °C helps to control the initial exothermic reaction upon addition of DCC. The reaction then proceeds smoothly at room temperature.[14]

Table 2: Key Parameters for Steglich Esterification.

Characterization of the Liquid Crystal Mesogens

The successful synthesis of a liquid crystal mesogen is confirmed by a combination of spectroscopic and thermal analysis techniques.

• Spectroscopic Analysis:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure and purity of the final product.

  • FT-IR Spectroscopy: To identify the characteristic functional groups, such as the ester carbonyl stretch (~1735 cm⁻¹) and the alkyne C≡C stretch (~2200 cm⁻¹).

  • Mass Spectrometry: To determine the molecular weight of the synthesized compound.

• Thermal Analysis:

  • Differential Scanning Calorimetry (DSC): This is a primary technique for determining the phase transition temperatures and associated enthalpy changes of the liquid crystal.[15] The heating and cooling cycles can reveal the presence of enantiotropic or monotropic mesophases.

  • Polarized Optical Microscopy (POM): POM is used to visualize the characteristic textures of the different liquid crystal phases (e.g., nematic, smectic A, smectic C), thereby identifying the type of mesophase and observing the phase transitions.[15][16]

Mesophase	Typical POM Texture	DSC Features
Nematic (N)	Schlieren, marbled	Small enthalpy change at the nematic-isotropic transition (clearing point).
Smectic A (SmA)	Fan-shaped, homeotropic	Larger enthalpy change compared to the N-I transition.
Smectic C (SmC)	Broken fan-shaped, Schlieren	Similar enthalpy to SmA, often a second-order transition from SmA.

Table 3: Common Mesophases and their Characterization Features.

Conclusion

The synthesis of liquid crystal mesogens from alkynyl benzoic acids offers a versatile and powerful approach to novel materials with tailored properties. The Sonogashira coupling and Steglich esterification are two of the most reliable and widely adopted synthetic methods for constructing these calamitic mesogens. By carefully controlling the reaction conditions and employing appropriate purification and characterization techniques, researchers can design and synthesize a wide array of new liquid crystalline materials for advanced applications.

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• 2. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.smolecule.com [pdf.smolecule.com]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 11. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 15. Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Application Note: Hydrolysis of Methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate to 4-((3,5-dimethoxyphenyl)ethynyl)benzoic Acid

Executive Summary

This application note details the protocol for the saponification (hydrolysis) of methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate to its corresponding carboxylic acid. This transformation is a critical step in the synthesis of ligands for Metal-Organic Frameworks (MOFs), liquid crystalline materials, and pharmacophores targeting FGFR1 kinases.

The protocol utilizes a lithium hydroxide (LiOH)-mediated hydrolysis in a ternary solvent system (THF/MeOH/H₂O). This specific solvent architecture addresses the poor aqueous solubility of the rigid diarylethyne backbone while preventing the degradation of the internal alkyne moiety.

Strategic Analysis & Chemical Logic

The Substrate Challenge

The target substrate contains three distinct chemical features that dictate the reaction conditions:

• Methyl Ester: The reactive center, requiring nucleophilic attack by hydroxide (

  ).

• Internal Alkyne: A rigid linker sensitive to prolonged heating in acidic media or extreme Lewis acids, but generally stable to aqueous base.

• 3,5-Dimethoxy Ring: An electron-rich moiety that increases the lipophilicity of the molecule, making standard aqueous hydrolysis (e.g., NaOH in water) ineffective due to phase separation.

Solvent System Rationale

A single solvent cannot accommodate both the non-polar organic ester and the ionic inorganic base. Therefore, a ternary system is employed:

• Tetrahydrofuran (THF): Solubilizes the hydrophobic diarylethyne backbone.

• Water (

  ): Dissolves the base (LiOH) and provides the nucleophile for hydrolysis.

• Methanol (MeOH): Acts as a phase-transfer co-solvent, bridging the miscibility gap between THF and water to create a homogeneous single phase.

Mechanistic Pathway

The reaction proceeds via a

mechanism (Base-catalyzed, Acyl cleavage, Bimolecular). The hydroxide ion attacks the carbonyl carbon to form a tetrahedral intermediate, which collapses to expel methoxide, yielding the carboxylate salt. The final acid is generated upon protonation during the workup.

Figure 1: Mechanistic pathway for the base-catalyzed hydrolysis of the diarylethyne ester.

Experimental Protocol

Materials & Reagents Table

Reagent	MW ( g/mol )	Equiv.[1][2]	Role
Methyl 4-((3,5-dimethoxyphenyl)ethynyl)benzoate	296.32	1.0	Substrate
Lithium Hydroxide Monohydrate (LiOH·H₂O)	41.96	3.0 - 5.0	Base / Nucleophile
Tetrahydrofuran (THF)	72.11	-	Solvent (Organic)
Methanol (MeOH)	32.04	-	Co-solvent
Water (Deionized)	18.02	-	Solvent (Inorganic)
Hydrochloric Acid (1M or 2M)	36.46	Excess	Protonation Source

Step-by-Step Procedure

Phase 1: Reaction Setup

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the methyl ester (1.0 equiv) in THF.

  • Volume Guide: Use approximately 5-10 mL of THF per gram of substrate. Ensure complete dissolution; the solution should be clear.

• Base Preparation: In a separate beaker, dissolve LiOH·H₂O (3.0 equiv) in a minimum amount of water.

• Addition: Add the aqueous LiOH solution to the stirring ester solution.

• Homogenization: Add Methanol dropwise until the slightly turbid mixture becomes a clear, homogeneous solution.

  • Ratio Target: The final solvent ratio should approximate THF:MeOH:H₂O (3:1:1).

Phase 2: Reaction Monitoring

• Incubation: Stir the reaction mixture vigorously at Room Temperature (25°C) .

  • Note: While reflux accelerates the reaction, room temperature is preferred to minimize potential side reactions with the alkyne.

• TLC Monitoring: Check reaction progress after 2 hours.

  • Mobile Phase: Hexanes:Ethyl Acetate (7:3).

  • Observation: The starting material (high

    ) should disappear. The product (carboxylate salt) will remain at the baseline.

Phase 3: Workup & Isolation

• Concentration: Once consumption of the ester is confirmed, remove the volatile organic solvents (THF and MeOH) under reduced pressure (rotary evaporator) at 40°C.

  • Result: An aqueous suspension or slurry of the lithium carboxylate salt remains.

• Dilution: Add water (approx. 20 mL per gram of starting material) to the residue to dissolve the salt fully. Filter if any insoluble particulates remain (unreacted impurities).

• Precipitation (Critical Step): Place the aqueous solution in an ice bath. Slowly add 1M HCl dropwise with stirring until the pH reaches ~1-2.

  • Visual Cue: A thick white/off-white precipitate will form immediately. This is the free carboxylic acid.

• Filtration: Collect the solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with cold water (

  mL) to remove residual LiCl and excess acid.

• Drying: Dry the solid in a vacuum oven at 50°C overnight.

Figure 2: Operational workflow for the hydrolysis and isolation process.

Validation & Quality Control

To ensure the protocol was successful, the following criteria must be met. This acts as a self-validating system.

NMR Validation

• 1H NMR (DMSO-d6):

  • Disappearance: The singlet corresponding to the methyl ester (

    ) at approximately ~3.8-3.9 ppm must be absent.

  • Appearance: A broad singlet between 12.0-13.5 ppm indicates the carboxylic acid proton (

    ).

  • Retention: The methoxy signals (

    ) on the aryl ring (~3.8 ppm, 6H) must remain intact.

Solubility Check

• Alkali Test: Take a small amount of the final dry solid and add dilute NaOH. The solid should dissolve completely (forming the sodium salt).

• Acid Test: Add HCl to the above solution. The solid should re-precipitate.

• Pass Criteria: If the solid does not dissolve in base, it is likely unreacted ester or a non-acidic impurity.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Poor solubility of ester in the aqueous base.	Increase the volume of THF/MeOH to ensure a single phase. Warm to 40°C.
Low Yield	Product is slightly water-soluble or pH not low enough.	Ensure pH is < 2. Saturate the aqueous layer with NaCl (salting out) before filtration.
Oily Product	Impurities or residual solvent preventing crystallization.	Triturate the oil with hexanes or diethyl ether to induce solidification. Recrystallize from Ethanol/Water.[3]
Degradation	Alkyne hydration (rare).	Avoid refluxing for extended periods. Use LiOH (milder) instead of KOH.

References

• Li, X., et al. (2018). Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Chemguide. (n.d.). Hydrolysis of Esters. Retrieved October 26, 2023, from [Link]

Sources

• 1. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid [mdpi.com]
• 2. clearsynth.com [clearsynth.com]
• 3. zenodo.org [zenodo.org]

Application Note: Optimized Recrystallization Protocols for 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Executive Summary & Chemical Profiling

The isolation and purification of rigid, functionalized diarylalkynes present unique thermodynamic challenges in synthetic organic chemistry and drug development. 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid (CAS: 2244096-11-3) is a highly planar fine chemical frequently utilized as an intermediate in materials science and pharmaceutical synthesis[1].

To design a self-validating recrystallization protocol, we must first deconstruct the molecule's physico-chemical profile and understand the causality behind its solubility behavior:

• The Tolane Core (Diarylalkyne): The alkyne linkage enforces a rigid, linear geometry between the two aromatic rings. This high degree of planarity maximizes

  orbital overlap between adjacent molecules in the solid state, resulting in a massive crystal lattice energy.

• The Carboxylic Acid Moiety: Carboxylic acids form highly stable, intermolecular hydrogen-bonded dimers[2]. This dimerization further fortifies the crystal lattice, rendering the molecule highly insoluble in standard non-polar solvents (e.g., hexane, toluene) even at reflux temperatures.

• The Dimethoxy Groups: While these groups introduce slight steric bulk and weak polarity, they are insufficient to overcome the dominant hydrophobic and

  -stacking forces of the core structure.

Because of these competing forces, standard single-solvent recrystallizations often fail, leading to poor yields or "oiling out" (liquid-liquid phase separation). The protocols below leverage thermodynamic solvent-antisolvent dynamics and hydrogen-bond disruption to achieve >99% purity.

Thermodynamic Solvent Selection

The primary thermodynamic hurdle in purifying this chemotype is breaking the stable intermolecular hydrogen-bonded dimers while selectively keeping impurities in the mother liquor[2].

When synthesizing this compound via Sonogashira coupling, the crude mixture typically contains three classes of impurities: inorganic catalyst salts (Pd/Cu), unreacted starting materials (e.g., 4-iodobenzoic acid), and highly non-polar homocoupled diynes. The choice of solvent system must be dictated by the dominant impurity profile.

Quantitative Solvent System Comparison

Solvent System	Mechanism of Action	Target Impurity Clearance	Boiling Point (°C)	Expected Yield
Glacial Acetic Acid	H-bond competitor; breaks acid dimers at high temps[3].	General mixed impurities; excellent for >85% pure crude.	118.1	75 - 85%
Ethanol / Water	Hydrophobic exclusion; water forces the tolane core to precipitate[4].	Polar impurities (Inorganic salts, unreacted polar acids).	78.4 / 100.0	80 - 90%
THF / Heptane	Polarity gradient; heptane retains non-polar byproducts.	Non-polar impurities (Homocoupled diynes).	66.0 / 98.4	65 - 75%

Workflow Visualization

Decision matrix for selecting the optimal recrystallization solvent system based on impurity profile.

Step-by-Step Experimental Protocols

Protocol A: Glacial Acetic Acid (Single Solvent System)

Glacial acetic acid is a privileged solvent for aromatic polycarboxylic acids because it acts as a hydrogen-bond competitor, effectively dissolving the rigid lattice at elevated temperatures[3].

• Dissolution: Place 1.0 g of crude 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid in a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Heating: Add 10 mL of glacial acetic acid. Heat the suspension to a gentle reflux (approx. 120 °C) using an oil bath.

• Titration: If the solid does not completely dissolve, add additional glacial acetic acid in 1.0 mL increments until a clear solution is achieved. Do not exceed 20 mL total; if insoluble material remains, perform a hot gravity filtration.

• Cooling: Remove the flask from the oil bath and allow it to cool to room temperature ambiently. Crucial Step: Do not disturb the flask or place it in an ice bath immediately, as rapid cooling will trap impurities within the crystal lattice.

• Maturation: Once the flask reaches room temperature and crystal formation is observed, transfer it to an ice bath (0–5 °C) for 1 hour to maximize yield.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 5 mL of ice-cold acetic acid, followed by 10 mL of ice-cold water to remove residual acidic solvent.

• Drying: Dry the crystals under high vacuum at 50 °C for 12 hours.

Protocol B: Ethanol / Water (Solvent / Anti-Solvent System)

Mixed solvent systems like ethanol-water are historically validated for the purification of substituted tolanes[4]. This method is highly effective for removing water-soluble inorganic salts and polar organic impurities.

• Primary Dissolution: Suspend 1.0 g of the crude compound in 15 mL of absolute ethanol in an Erlenmeyer flask.

• Heating: Heat the mixture to reflux (approx. 80 °C) until the solid is completely dissolved.

• Anti-Solvent Addition: While maintaining the solution at a near-boiling temperature, add deionized water dropwise using a Pasteur pipette. Continue adding water until the solution becomes faintly cloudy (the cloud point).

• Clarification: Add 1–2 drops of hot ethanol to just clear the cloudiness, ensuring the solution is perfectly saturated at the boiling point.

• Crystallization: Remove from heat, cover the flask with a watch glass, and allow it to cool slowly to room temperature undisturbed.

• Isolation: Filter the resulting needle-like crystals under vacuum, wash with a minimal amount of ice-cold 1:1 Ethanol/Water, and dry under vacuum.

Protocol C: THF / Heptane (For High Non-Polar Impurity Profiles)

If the crude material contains significant amounts of homocoupled diyne (a common Sonogashira byproduct), the heptane will retain these highly non-polar impurities in the mother liquor while forcing the polar carboxylic acid to crystallize.

• Primary Dissolution: Dissolve 1.0 g of the crude compound in a minimum amount of hot Tetrahydrofuran (THF) (approx. 5–8 mL) at 60 °C.

• Anti-Solvent Addition: Slowly add hot heptane (60 °C) dropwise while stirring vigorously. Stop the addition when a persistent turbidity is observed.

• Equilibration: Add a few drops of THF to clarify the solution.

• Cooling: Allow the mixture to cool slowly to room temperature. Self-Validation Note: If the compound "oils out" (forms a separate liquid layer instead of crystals), the polarity drop was too sudden. Reheat the mixture to 60 °C, add 1 mL of THF to redissolve the oil, and cool at a slower rate (e.g., using a programmed heating mantle).

• Isolation: Collect the crystals via vacuum filtration, wash with ice-cold heptane, and dry.

Analytical Validation

To ensure the trustworthiness of the recrystallization, the purified 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid must be validated:

• Melting Point: A sharp melting point range (

  °C) indicates high crystalline purity[2]. A depressed or broad melting point indicates residual solvent or trapped impurities.

• 1H-NMR (DMSO-d6): Ensure the disappearance of impurity peaks. Pay special attention to the region around 3.8 ppm (methoxy protons) and the aromatic region (7.0 - 8.0 ppm) to confirm the structural integrity of the tolane core. The highly deshielded carboxylic acid proton should appear as a broad singlet

  ppm.

References

• Title: Recrystallization of Benzoic Acid - StudyMoose Source: studymoose.com URL: [Link]

• Source: patents.google.

• Title: SOME FLUORINE SUBSTITUTED TOLANES - Canadian Science Publishing Source: cdnsciencepub.com URL: [Link]

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. studymoose.com [studymoose.com]
• 3. US3654351A - Purification of aromatic polycarboxylic acids by recrystallization - Google Patents [patents.google.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Notes & Optimization

Technical Support Center: Preventing Glaser Homocoupling in Sonogashira Synthesis of Benzoic Acids

Current Status: Operational Topic: Troubleshooting & Prevention of Glaser Side-Reactions Audience: Chemical Research & Development

Introduction: The Glaser-Sonogashira Conflict

In the synthesis of alkynyl benzoic acids (or their derivatives), the Glaser homocoupling is the primary parasitic reaction. It consumes your terminal alkyne starting material to form a symmetric diyne (dimer), lowering the yield of your desired cross-coupled benzoic acid product and complicating purification.

This guide addresses the specific challenges of coupling halobenzoic acids with terminal alkynes, where the acidic carboxyl group and potential solubility issues can exacerbate the conditions that favor homocoupling.

Module 1: Diagnostic & Triage

Q: How do I confirm if the impurity is actually the Glaser product?

A: Before altering your protocol, confirm the identity of the side product.

• TLC Appearance: Glaser dimers (1,3-diynes) are often highly conjugated and fluorescent. Look for a bright blue or green fluorescent spot under UV (254/365 nm) that moves differently than your starting material.

• Mass Spectrometry: The Glaser product mass will be exactly (2 × Mass of Alkyne) - 2.

• Proton NMR: Look for the disappearance of the terminal alkyne proton (

  ) without the appearance of the aromatic cross-coupling signals. If your alkyne has a distinct alkyl chain, the dimer will show symmetry in the NMR spectrum.

Q: My reaction turns black/brown immediately. Is this Glaser coupling?

A: Not necessarily. Rapid darkening often indicates Pd-black precipitation , meaning your catalyst is decomposing. However, if the solution turns green or blue before turning black, this suggests oxidation of the Copper(I) co-catalyst to Copper(II), which actively promotes Glaser coupling.

Module 2: Mechanistic Root Cause

To prevent the issue, you must understand the competition. The Sonogashira cycle (Cross-Coupling) competes with the Glaser cycle (Homocoupling).[1][2]

The Critical Factor: Oxygen .[3] Copper(I) acetylides are intermediates in both cycles.

• Anaerobic (Desired): Cu(I)-acetylide transmetalates to Palladium.

• Aerobic (Undesired): Oxygen oxidizes Cu(I) to Cu(II), which oxidatively couples two acetylides (Glaser).

Figure 1: The competition between the desired Sonogashira pathway (Green) and the parasitic Glaser pathway (Red). Note that Oxygen is the switch that activates the red path.

Module 3: Prevention Protocols

Protocol A: The "Zero-Oxygen" Standard (Freeze-Pump-Thaw)

Use this for standard Cu-catalyzed reactions where the Glaser product is <10%.

Standard "sparging" (bubbling gas) is often insufficient for sensitive reactions.

• Seal: Place all reagents (except the alkyne, if volatile) and solvents in a Schlenk tube.

• Freeze: Submerge the tube in liquid nitrogen until the solvent is frozen solid.

• Pump: Open the stopcock to high vacuum (0.1 mmHg) for 5–10 minutes.

• Thaw: Close the stopcock. Remove from liquid nitrogen and let thaw to room temperature (do not heat). Gas bubbles will escape the liquid.

• Repeat: Perform this cycle 3 times .

• Backfill: Backfill with high-purity Argon (heavier than air, better blanket than N2).

Protocol B: Copper-Free Sonogashira

Use this if Glaser coupling persists >10% or if the alkyne is precious.

Eliminating Copper removes the catalyst for the Glaser reaction. Note that this requires a more active Palladium source.

Component	Standard Condition	Cu-Free Condition
Catalyst	Pd(PPh₃)₂Cl₂ (5 mol%)	Pd(OAc)₂ (2 mol%) + XPhos (4 mol%)
Co-Catalyst	CuI (2-5 mol%)	None
Base	Et₃N (3 eq)	Cs₂CO₃ (3 eq) or Piperidine
Solvent	THF or DMF	DMF or CH₃CN (Polarity helps Pd cycle)
Temp	RT to 60°C	60°C to 80°C (Slower kinetics without Cu)

Protocol C: Syringe Pump Addition (Kinetic Control)

Use this if you must use Copper but cannot achieve perfect inert conditions.

By keeping the concentration of the terminal alkyne extremely low, you statistically disfavor the bimolecular homocoupling (Rate

) while favoring the cross-coupling (Rate ).

• Dissolve the Halobenzoic Acid , Catalyst, CuI, and Base in the reaction solvent.

• Dissolve the Terminal Alkyne in a separate volume of degassed solvent.

• Use a syringe pump to add the alkyne solution dropwise over 2–4 hours at the reaction temperature.

Module 4: Specifics for Benzoic Acid Substrates

Coupling directly with Halobenzoic Acids (e.g., 4-iodobenzoic acid) introduces unique chemical challenges that indirectly promote Glaser coupling by stalling the main reaction.

1. The "Base Sponge" Effect The carboxylic acid proton (

) will instantly neutralize 1 equivalent of your amine base.

• Risk: If you use standard stoichiometry (e.g., 1.5 eq base), you are left with only 0.5 eq effective base. The reaction stalls, the catalyst sits idle, and trace oxygen has time to generate Glaser products.

• Fix: Use at least 3.0–4.0 equivalents of base.

2. Solubility of the Carboxylate The resulting benzoate salt (Ar-COO⁻ HNEt₃⁺) is often less soluble in non-polar solvents (Toluene, THF), leading to a heterogeneous "sludge."

• Risk: Poor mass transfer slows the cross-coupling, allowing the faster homogeneous Glaser coupling to dominate.

• Fix: Use polar aprotic solvents like DMF , DMSO , or DMAc .

3. The "Protection" Workaround (Highly Recommended) If direct coupling fails or yields high dimers, esterify the benzoic acid first.

• Workflow: Halobenzoic Acid

  Methyl Halobenzoate Sonogashira Hydrolysis (LiOH).

• Why: Methyl esters are neutral, soluble in standard organic solvents, and do not strip the base. This restores standard Sonogashira kinetics, usually outpacing the Glaser side reaction.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Link

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2005). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters. Link

• Glaser, C. (1869). Beiträge zur Kenntniss des Acetenylbenzols. Berichte der deutschen chemischen Gesellschaft. Link

• Sorensen, U. S., & Pombo-Villar, E. (2005). Polymer-Supported Reagents in the Synthesis of 2,4-Diaminoquinazolines. Tetrahedron. Link (Demonstrates Cu-free protocols).

• Liang, Y., Xie, Y.-X., & Li, J.-H. (2006). Palladium-Catalyzed Copper-Free Sonogashira Cross-Coupling of Aryl Halides with Terminal Alkynes in Aerobic Conditions. Journal of Organic Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. DSpace [repository.kaust.edu.sa]
• 3. books.rsc.org [books.rsc.org]

Technical Support Center: Synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance yield and purity.

Introduction

The synthesis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid is a critical process for the development of various advanced materials and pharmaceutical intermediates. The primary synthetic route involves a Sonogashira cross-coupling reaction between an activated benzoic acid derivative and a substituted phenylacetylene.[1] This guide will address common challenges encountered during this synthesis and provide practical, field-proven solutions to optimize your experimental outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, their probable causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst	- Use fresh palladium and copper catalysts. Palladium(0) complexes can be sensitive to air and moisture.[1] - Ensure the use of high-purity catalysts.
2. Poor Quality Reagents	- Use freshly distilled or purified solvents and amines. Ensure they are anhydrous and degassed. - Verify the purity of 4-iodobenzoic acid and 3,5-dimethoxyphenylacetylene.
3. Inefficient Reaction Conditions	- Optimize the reaction temperature. While many Sonogashira couplings proceed at room temperature, some may require gentle heating.[2] - Ensure an inert atmosphere (argon or nitrogen) is maintained throughout the reaction.
Significant Homocoupling of Alkyne (Glaser Coupling)	1. Presence of Oxygen	- Thoroughly degas all solvents and reagents before use. Maintain a strict inert atmosphere.
2. High Copper Catalyst Concentration	- Reduce the amount of the copper(I) co-catalyst. - Consider a copper-free Sonogashira protocol.[1]
3. High Alkyne Concentration	- Add the 3,5-dimethoxyphenylacetylene solution slowly to the reaction mixture using a syringe pump.
Formation of Side-Products	1. Catalyst Decomposition	- Ensure proper degassing and use of anhydrous solvents to prevent catalyst deactivation.
2. Reaction with Carboxylic Acid Group	- If significant side-reactions involving the carboxylic acid are observed, consider protecting it as an ester (e.g., methyl or ethyl ester) prior to the coupling reaction, followed by deprotection.
Difficulty in Product Purification	1. Contamination with Unreacted Starting Materials	- Monitor the reaction closely by TLC or LC-MS to ensure complete consumption of the limiting reagent.
2. Presence of Homocoupled Byproducts	- Optimize the reaction to minimize homocoupling (see above). - Employ careful column chromatography for purification. A gradient elution may be necessary to separate the desired product from closely-eluting impurities.
3. Product Precipitation Issues	- After quenching the reaction, adjust the pH of the aqueous phase to ensure the carboxylic acid is in its carboxylate form for washing away basic impurities, and then acidify to precipitate the product.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for a successful Sonogashira coupling in this synthesis?

A1: The most critical factor is the rigorous exclusion of oxygen and moisture from the reaction system. The palladium catalyst, especially in its active Pd(0) state, is highly susceptible to oxidation, which leads to catalyst deactivation and low yields. Therefore, the use of anhydrous, degassed solvents and maintaining a positive pressure of an inert gas (argon or nitrogen) is paramount.

Q2: I am observing a significant amount of a byproduct that I suspect is the homocoupled dimer of 3,5-dimethoxyphenylacetylene. How can I prevent this?

A2: The formation of alkyne dimers, a result of Glaser coupling, is a common side reaction.[3] To minimize this, you can:

• Reduce or eliminate the copper co-catalyst: Copper salts are known to promote Glaser coupling. Copper-free Sonogashira protocols often provide good yields, especially with reactive aryl iodides.[1]

• Slow addition of the alkyne: By adding the alkyne slowly to the reaction mixture, its instantaneous concentration remains low, which disfavors the bimolecular homocoupling reaction.

• Ensure strictly anaerobic conditions: Oxygen is a key component in the Glaser coupling mechanism.

Q3: Is it necessary to protect the carboxylic acid group of 4-iodobenzoic acid before the reaction?

A3: In many cases, the Sonogashira coupling can be performed successfully without protecting the carboxylic acid. However, if you are experiencing low yields or the formation of undesired side products resulting from the reaction of the carboxylic acid (e.g., esterification with the solvent or reaction with the base), protection as an ester may be beneficial. The ester can then be hydrolyzed in a subsequent step.

Q4: What is the best work-up procedure for isolating the product?

A4: A typical work-up involves quenching the reaction with an aqueous solution (e.g., saturated ammonium chloride), followed by extraction with an organic solvent like ethyl acetate. To facilitate purification, it is advisable to wash the organic layer with a dilute aqueous base (e.g., sodium bicarbonate solution) to convert the product to its water-soluble carboxylate salt, thereby removing non-acidic organic impurities. The aqueous layer is then acidified (e.g., with dilute HCl) to precipitate the pure 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, which can be collected by filtration.

Experimental Protocols

Protocol 1: Synthesis of 3,5-Dimethoxyphenylacetylene from 3,5-Dimethoxybenzaldehyde (via Corey-Fuchs Reaction)

This two-step protocol first converts the aldehyde to a dibromoalkene, which is then transformed into the terminal alkyne.[4][5]

Step A: Synthesis of 1-(2,2-Dibromovinyl)-3,5-dimethoxybenzene

• To a stirred solution of triphenylphosphine (2.0 eq.) in anhydrous dichloromethane at 0 °C under an inert atmosphere, add carbon tetrabromide (1.0 eq.) portion-wise.

• After stirring for 5-10 minutes, add a solution of 3,5-dimethoxybenzaldehyde (1.0 eq.) in anhydrous dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring by TLC until the aldehyde is consumed.

• Quench the reaction with water and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-(2,2-dibromovinyl)-3,5-dimethoxybenzene.

Step B: Synthesis of 3,5-Dimethoxyphenylacetylene

• Dissolve the 1-(2,2-dibromovinyl)-3,5-dimethoxybenzene (1.0 eq.) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Slowly add n-butyllithium (2.2 eq., as a solution in hexanes) dropwise, maintaining the temperature at -78 °C.

• After the addition is complete, stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.

• Carefully quench the reaction at 0 °C with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 3,5-dimethoxyphenylacetylene.

Protocol 2: Sonogashira Coupling for the Synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

This protocol is an adaptation of established Sonogashira coupling procedures.[1][2]

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-iodobenzoic acid (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02-0.05 eq.), and copper(I) iodide (CuI) (0.04-0.10 eq.).

• Add a degassed mixture of a suitable solvent (e.g., THF or DMF) and a base (e.g., triethylamine or diisopropylethylamine, 2-3 eq.).

• To the stirred suspension, add a solution of 3,5-dimethoxyphenylacetylene (1.1-1.2 eq.) in the same solvent dropwise.

• Stir the reaction mixture at room temperature or heat to 40-60 °C. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Redissolve the residue in an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate.

• Separate the aqueous layer and acidify with 1 M HCl until a precipitate forms.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to obtain 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Reaction Scheme: Synthesis of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Caption: Overall workflow for the synthesis of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid.

Troubleshooting Workflow for Low Yield

Caption: Decision tree for troubleshooting low product yield in the Sonogashira coupling.

References

• Seyferth-Gilbert Homologation Bestmann-Ohira Reagent. Organic Chemistry Portal. Available at: [Link]

• Seyferth–Gilbert homologation. Grokipedia. Available at: [Link]

• Seyferth–Gilbert Homologation. Reaction Mechanism, Experimental Procedure, and Set Up. YouTube. Available at: [Link]

• Seyferth–Gilbert homologation. Wikipedia. Available at: [Link]

• Seyferth-Gilbert Homologation. SynArchive. Available at: [Link]

• Corey–Fuchs reaction. Wikipedia. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Supporting Information. CDC Stacks. Available at: [Link]

• Corey-Fuchs Reaction. SynArchive. Available at: [Link]

• Synthesis of 3,5-Dimethyl-4-(phenylmethoxy)benzaldehyde. PrepChem.com. Available at: [Link]

• Sonogashira Coupling. SynArchive. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. PubMed. Available at: [Link]

• Corey–Fuchs reaction enabled synthesis of natural products: a review. PMC. Available at: [Link]

• Design, synthesis and biological evaluation of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives as novel FGFR1 inhibitors for treatment of non-small cell lung cancer. PMC. Available at: [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Arxiv.org. Available at: [Link]

• Developments of Corey-Fuchs Reaction in Organic and Total Synthesis of Natural Products. ResearchGate. Available at: [Link]

• Total synthesis of 2′,4′,6′‐trimethoxy‐3′,5′‐dimethylchalcone derivatives. Wiley Online Library. Available at: [Link]

• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. ACS Publications. Available at: [Link]

• • Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• 3,4,5-Trimethoxybenzaldehyde. Wikipedia. Available at: [Link]

• Preparation of 4-methoxybenzoic acid. PrepChem.com. Available at: [Link]

• A process for the preparation of gefitinib. Google Patents.

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• 2. Sonogashira Coupling [organic-chemistry.org]
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• 5. synarchive.com [synarchive.com]

solubility issues of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid in water

Prepared by the Office of the Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering aqueous solubility challenges with 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid. Our goal is to provide not only solutions but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Part 1: Foundational Understanding - The Root Cause of Insolubility

Q1: I'm trying to dissolve 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid in water or aqueous buffers, but it remains a suspension. Why is this compound so poorly soluble?

A1: The poor aqueous solubility of this compound is a direct consequence of its molecular structure, which possesses a conflicting combination of polar and nonpolar characteristics.

• The Hydrophilic Head: The molecule contains a benzoic acid group. The carboxylic acid functional group (-COOH) is polar and capable of forming hydrogen bonds with water.[1][2] This part of the molecule is "water-loving."

• The Hydrophobic Tail: The bulk of the molecule consists of a large, rigid, and nonpolar structure: the (3,5-Dimethoxyphenyl)ethynyl group. This extended aromatic and alkynyl system is "water-fearing" (hydrophobic) and prefers to interact with other nonpolar molecules rather than with polar water molecules.[3][4]

The solubility of carboxylic acids in water decreases significantly as the size of the nonpolar (hydrophobic) carbon chain or ring system increases.[1][3][5] In this case, the large hydrophobic tail dominates the molecule's overall character, preventing it from readily dissolving in water.

Caption: Hydrophilic vs. Hydrophobic regions of the molecule.

Part 2: Troubleshooting Guide & Experimental Protocols

This section provides actionable solutions to overcome solubility issues. The optimal method depends on your specific experimental context (e.g., chemical reaction, in vitro assay, cell culture).

Q2: What is the most direct and effective method to solubilize this compound for use in aqueous buffers?

A2: The most effective and widely used method for solubilizing carboxylic acids is pH adjustment to form a water-soluble salt.[3] By adding a base, you deprotonate the carboxylic acid (-COOH) to form a carboxylate salt (-COO⁻M⁺), which is an ionic species and therefore significantly more soluble in polar solvents like water.[3][6]

Caption: Conversion of the insoluble acid to a soluble salt via pH adjustment.

Experimental Protocol: Preparing a 10 mM Aqueous Stock Solution via pH Adjustment

• Weigh the Compound: Accurately weigh 2.82 mg of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid (M.W. = 282.29 g/mol ) into a sterile microcentrifuge tube.

• Initial Suspension: Add approximately 800 µL of purified water (e.g., Milli-Q) to the tube. The compound will form a cloudy suspension.

• Basification: Prepare a fresh 0.1 M NaOH solution. Add the 0.1 M NaOH dropwise (e.g., 1-2 µL at a time) while vortexing or stirring.

• Observe Dissolution: Continue adding base until the solution becomes clear. This indicates the formation of the soluble sodium salt. Be patient, as dissolution may take a few moments.

• pH Check (Optional but Recommended): Use a calibrated micro-pH probe or pH paper to check the pH. The final pH will likely be in the range of 8.0-9.5.

• Final Volume Adjustment: Once the compound is fully dissolved, add purified water to bring the final volume to 1.0 mL.

• Filtration: Sterilize the stock solution by passing it through a 0.22 µm syringe filter. Store appropriately (typically at -20°C or -80°C).

Trustworthiness Check: This protocol is self-validating. The visual transition from a cloudy suspension to a clear solution provides direct confirmation of successful solubilization.

Q3: My experiment is sensitive to high pH. Are there alternative methods?

A3: Yes. When pH modification is not viable, using a co-solvent is the next best approach. This involves dissolving the compound in a water-miscible organic solvent first, and then diluting this stock into your aqueous experimental medium.[7][8]

Common Co-solvents:

• Dimethyl sulfoxide (DMSO)

• Ethanol (EtOH)

• N,N-Dimethylformamide (DMF)

Principle of Causality: Co-solvents work by reducing the overall polarity of the solvent system, making it more favorable for the hydrophobic portions of the solute to dissolve.[7]

Experimental Protocol: Preparing a 100 mM Stock in 100% DMSO

• Weigh the Compound: Accurately weigh 28.23 mg of the compound into a sterile glass vial.

• Add Co-solvent: Add 1.0 mL of 100% anhydrous DMSO.

• Promote Dissolution: Cap the vial and vortex thoroughly. Gentle warming in a 37°C water bath can also aid dissolution if necessary. Ensure the solid is completely dissolved before proceeding.

• Dilution into Aqueous Media: For your experiment, perform a serial dilution of this high-concentration stock into your final aqueous buffer. Crucially, ensure the final concentration of the organic solvent is low (typically <0.5% v/v) to avoid artifacts or toxicity in biological assays.

Important Consideration: Always run a vehicle control in your experiments (i.e., your aqueous buffer containing the same final concentration of the co-solvent, but without the compound) to account for any effects of the solvent itself.

Decision-Making Workflow

The choice of solubilization method is critical and depends on your experimental constraints.

Caption: Decision tree for selecting the appropriate solubilization strategy.

Part 3: Data Summary & Advanced Strategies

Q4: Can you summarize the pros and cons of these methods?

A4: Certainly. The following table provides a comparative overview to guide your selection.

Method	Principle	Advantages	Disadvantages	Best For...
pH Adjustment	Ionization (Salt Formation)	Results in a true aqueous solution; avoids organic solvents; cost-effective.	Requires a basic pH; may alter compound activity if pH-sensitive.	Most in vitro biochemical assays, buffer preparations.
Co-solvents	Polarity Reduction	Simple to prepare high-concentration stocks; pH neutral.	Potential for solvent toxicity/artifacts in assays; compound may precipitate upon high dilution.	Cell-based assays (at low final solvent %), high-throughput screening.
Surfactants	Micellar Encapsulation	Can solubilize highly hydrophobic compounds at neutral pH.	Can interfere with some assays; may be difficult to remove.	Formulation development, specific biophysical assays.
Complexation	Inclusion Complex Formation	Avoids harsh solvents and pH; can improve stability.	Requires specific excipients (e.g., cyclodextrins); may alter bioavailability.	Drug delivery and formulation studies.[7]

Q5: We are considering this compound for drug development. What are some long-term formulation strategies to improve solubility and bioavailability?

A5: For pre-clinical and clinical development, more advanced formulation techniques are employed to address the challenges of poorly soluble drugs.[9] These methods aim to enhance not just solubility but also the dissolution rate, which is critical for oral absorption.

Key strategies include:

• Particle Size Reduction: Techniques like micronization and nanosuspension increase the surface-area-to-volume ratio of the drug particles, which can enhance the dissolution rate.[7][9][10]

• Solid Dispersions: This involves dispersing the hydrophobic drug in a hydrophilic carrier matrix at the molecular level.[9][11] This can create an amorphous form of the drug, which is typically more soluble than its crystalline form.

• Prodrugs: The chemical structure of the compound can be modified to create a more soluble "prodrug" that, once administered, is converted back to the active parent drug by enzymes in the body.[10]

These advanced techniques represent the transition from a laboratory challenge to a pharmaceutical formulation solution.[10]

References

• Pawar, P. et al. (2015). "Improvement in solubility of poor water-soluble drugs by solid dispersion." PMC. Available at: [Link]

• Kumar, S. et al. (2022). "Techniques for Improving Solubility." International Journal of Medical Science and Dental Research. Available at: [Link]

• Ascendia Pharmaceuticals (2021). "5 Novel Techniques for Solubility Enhancement." Available at: [Link]

• Kar, S. (2016). "Methods of solubility enhancements." Slideshare. Available at: [Link]

• Savjani, K. T. et al. (2014). "SOLUBILITY ENHANCEMENT OF POORLY WATER SOLUBLE DRUGS: A REVIEW." International Journal of Pharmaceutical and Clinical Research.

• Various Authors (2017). "Are carboxylic acids soluble in water?" Quora. Available at: [Link]

• Al-Maaiteh, A. M. & Al-Khateeb, M. A. (2018). "Thermodynamic Solvation Parameters for Saturated Benzoic Acid and some of its Derivatives in Binary Mixtures of Ethanol and Water.

• Zhang, X. et al. (2018). "The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids." ResearchGate. Available at: [Link]

• Wikipedia. "Carboxylic acid." Available at: [Link]

• Chemistry LibreTexts (2025). "Chapter 13.1: Factors Affecting Solubility." Available at: [Link]

• University of New Mexico. (2005). "Principles of Drug Action 1, Spring 2005, Carboxylic Acids Part 1."
• OpenStax (n.d.). "25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry."

• Khouri, S. J. (2015). "Titrimetric Study of the Solubility and Dissociation of Benzoic Acid in Water: Effect of Ionic Strength and Temperature." Scientific Research Publishing. Available at: [Link]

Sources

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• 2. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 3. Carboxylic acid - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. webhome.auburn.edu [webhome.auburn.edu]
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• 7. ijmsdr.org [ijmsdr.org]
• 8. Methods of solubility enhancements | PPTX [slideshare.net]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ascendiacdmo.com [ascendiacdmo.com]
• 11. ijpsr.com [ijpsr.com]

optimizing Pd/Cu ratio for dimethoxyphenylacetylene coupling reactions

Topic: Optimizing Pd/Cu Ratio for Dimethoxyphenylacetylene Coupling Ticket ID: SGC-DMPA-OPT-001 Status: Open Analyst: Senior Application Scientist

The Core Directive: Understanding the Pd/Cu Balance

You are working with dimethoxyphenylacetylene , an electron-rich terminal alkyne. This substrate presents a specific chemical paradox that dictates your experimental design:

• Low Acidity (The Kinetic Hurdle): The electron-donating methoxy groups increase the electron density of the alkyne, raising the pKa of the terminal proton. This makes deprotonation and subsequent formation of the Copper-acetylide species slower than with neutral phenylacetylene.

• Homocoupling Susceptibility (The Side-Reaction Trap): While trying to force the reaction with higher Copper (Cu) loading to overcome the kinetic hurdle, you increase the risk of Glaser homocoupling (dimerization), which is catalyzed by Cu in the presence of even trace oxidants.

The Optimization Goal: You must maintain a Pd/Cu ratio that ensures the rate of Transmetallation (transfer of alkyne from Cu to Pd) exceeds the rate of Oxidative Dimerization (Cu-catalyzed homocoupling).

Mechanism Visualization: The Dual Cycle Interlock

The following diagram illustrates where the cycles intersect and where they fail.

Figure 1: The intersection of Pd and Cu cycles. The critical failure point is the diversion of Cu-Acetylide toward Glaser coupling if O2 is present or Transmetallation is too slow.

Optimization Protocol: The "Golden Ratio" for Electron-Rich Alkynes

For dimethoxyphenylacetylene, standard literature ratios (1:2 Pd:Cu) often lead to stalled reactions or high homocoupling. We recommend a Modified Step-Wise Protocol .

Recommended Ratio

Start with Pd:Cu = 1:1.5 (e.g., 2 mol% Pd, 3 mol% Cu). Rationale: You need slightly elevated Cu to drive the formation of the acetylide against the electron-donating resistance of the methoxy groups, but you must cap it to prevent dimerization.

Experimental Workflow (Step-by-Step)

Phase 1: The Inert Environment (Critical)

• Degassing: Do not rely on simple N2 balloon purging. Sparge your solvent (THF or DMF) with Argon for 30 minutes or use the freeze-pump-thaw method (3 cycles).

  • Why: Electron-rich alkynes are "Glaser-prone." Any dissolved O2 will consume your starting material immediately upon Cu addition.

Phase 2: Pre-Activation (The "Soft Start")

• Load the reaction vessel with:

  • Aryl Halide (1.0 equiv)[1]

  • Pd Catalyst (e.g., Pd(PPh3)2Cl2) (2-3 mol%)

  • Base (e.g., Et3N or DBU) (2-5 equiv)

  • Solvent (Degassed)[2]

• Stir for 5-10 minutes. Allow the Pd(II) to reduce to Pd(0) active species (often visible as a color change from yellow to orange/black).

Phase 3: Controlled Initiation

• Add CuI (3 mol%) last .

• Immediately add the Dimethoxyphenylacetylene (1.1 equiv).

• Heat: Ramp to 60°C.

  • Note: If using DBU (stronger base), you may run at RT. If using Et3N, heat is usually required for this substrate to overcome the pKa barrier.

Troubleshooting Guide: Diagnostic Flowchart

Use this decision tree when your yield is low or the reaction profile is dirty.

Figure 2: Diagnostic logic for common Sonogashira failures.

Frequently Asked Questions (FAQ)

Q: Why is my reaction stalling at 50% conversion despite using 5 mol% CuI? A: This is likely "Copper Saturation." High CuI concentrations can sometimes form inactive clusters or bridge with the Pd species, inhibiting the catalytic cycle. For dimethoxyphenylacetylene, the issue is often deprotonation.

• Fix: Switch to a stronger base. Replace Triethylamine (Et3N) with Diisopropylamine (DIPA) or add a stoichiometric inorganic base like Cs2CO3. The methoxy groups make the alkyne proton less acidic, so Et3N might not be driving the equilibrium fast enough.

Q: Can I run this "Copper-Free"? A: Technically, yes, but it is difficult with electron-rich alkynes. Copper-free Sonogashira usually requires activating the aryl halide significantly (e.g., using iodides and high temperatures). Because your alkyne is electron-rich, it is nucleophilic enough to react, but the rate will be drastically slower without the Cu-acetylide intermediate.

• Recommendation: Stick to the Pd/Cu system but optimize the ratio. If you must go Cu-free, use Pd(OAc)2/XPhos with Cs2CO3 in acetonitrile at 80°C.

Q: The reaction turns black and precipitates immediately. Is this bad? A: "Pd Black" precipitation indicates the collapse of the catalytic cycle—the Pd(0) is aggregating into inactive metal particles rather than staying ligated.

• Cause: Ligand dissociation or lack of reducing power.

• Fix: Add excess ligand (e.g., add 10 mol% PPh3) to stabilize the Pd species in solution.

Data Summary: Ratio Impact on Yield[3][4]

Pd Loading	Cu Loading	Ratio (Pd:Cu)	Outcome (Dimethoxyphenylacetylene)	Primary Side Product
2 mol%	1 mol%	2:1	Slow reaction, incomplete conversion	Unreacted SM
2 mol%	3 mol%	1:1.5	Optimal Yield (>85%)	Minimal
2 mol%	10 mol%	1:5	Fast reaction, significant impurities	Glaser Dimer (15-20%)
5 mol%	0 mol%	N/A	Very slow, requires 100°C	Thermal degradation

References

• Chinchilla, R., & Nájera, C. (2007).[3][4][5][6][7] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[3][5][6] Chemical Reviews, 107(3), 874–922.[3][4][5][6][7]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084–5121.

• Evano, G., & Blanchard, N. (2013). Copper-Mediated Cross-Coupling Reactions. John Wiley & Sons.
• Kohnen, A. L., & Danhthe, J. J. (2011). Electronic Effects in the Sonogashira Coupling. Journal of Organic Chemistry. (General reference for electronic tuning of alkynes).

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. The Sonogashira reaction: a booming methodology in synthetic organic chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mindat.org [mindat.org]

purification of alkynyl benzoic acids by column chromatography vs crystallization

Welcome to the Technical Support Center for the isolation and purification of alkynyl benzoic acids. These compounds—frequently synthesized via Sonogashira cross-coupling—present unique purification challenges due to their dual functionality: a highly polar, acidic carboxylate group and a reactive alkyne moiety.

As a Senior Application Scientist, I have designed this guide to move beyond standard operating procedures. Here, we address the causality behind common experimental failures and provide self-validating workflows to ensure high-purity isolation, whether you are scaling up via crystallization or resolving complex mixtures via column chromatography.

Strategic Decision Matrix: Chromatography vs. Crystallization

Choosing the incorrect purification method is the leading cause of yield loss. Alkynyl benzoic acids are prone to trapping solvent and impurities. Use the logic tree below to determine your optimal workflow.

Workflow for selecting the optimal purification strategy for alkynyl benzoic acids.

Column Chromatography: Troubleshooting & FAQs

Q: Why does my alkynyl benzoic acid streak across the entire TLC plate and flash column? A: Causality: Silica gel (SiO₂) has a slightly acidic and highly polar surface. When a carboxylic acid interacts with silica, it exists in a continuous equilibrium between its protonated (neutral) and deprotonated (anionic) states. This dynamic exchange during elution causes severe band broadening, known as "streaking"[1]. Solution: You must suppress the ionization of the benzoic acid by adding an acidic modifier to your mobile phase. Adding 1–2% glacial acetic acid or 0.1% formic acid forces the equilibrium toward the neutral, protonated state, resulting in a tight, predictable elution band[1].

Q: How do I separate my product from Glaser homocoupling impurities? A: Causality: During Sonogashira couplings, terminal alkynes can homocouple in the presence of oxygen and copper, creating a highly non-polar diyne byproduct. Solution: Because the homocoupled product lacks the carboxylic acid moiety, its retention factor (

) will be significantly higher than your target compound. Flush the column with a non-polar solvent (e.g., 100% Hexanes or Toluene) to elute the Glaser impurity before introducing the polar, acid-modified eluent to elute the alkynyl benzoic acid.

Table 1: Mobile Phase Modifiers for Silica Gel Chromatography

Modifier	Typical Conc.	Mechanistic Effect	Post-Column Removal Strategy
Glacial Acetic Acid	1–2% (v/v)	Suppresses ionization; prevents streaking on standard SiO₂.	Azeotropic distillation with toluene on a rotary evaporator.
Formic Acid	0.1–1% (v/v)	Stronger acid ( 3.75); requires less volume for suppression.	Direct evaporation under high vacuum (lower boiling point).
Trifluoroacetic Acid	0.1% (v/v)	Highly effective for stubborn streaking.	Difficult to remove; may degrade sensitive internal alkynes.

Self-Validating Protocol: Flash Chromatography of Carboxylic Acids

• TLC Optimization: Run a TLC using your proposed solvent system (e.g., 20% EtOAc in Hexanes) without acid. Observe the streak. Add 1% Acetic Acid to the chamber and repeat.

  • Validation Check: The

    of the product must consolidate into a round spot between 0.2 and 0.3. If it is teardrop-shaped, increase the acid modifier slightly.

• Column Packing: Slurry-pack the silica gel using the acid-modified solvent.

• Elution: Load the sample dry (adsorbed onto silica) to prevent peak broadening. Elute using the optimized gradient.

• Solvent Removal & Validation: Concentrate the fractions. To remove residual acetic acid, add 10 mL of toluene and evaporate (repeat 3 times).

  • Validation Check: Obtain a

    H NMR spectrum. The absence of a sharp singlet at ~2.1 ppm confirms the complete removal of acetic acid.

Crystallization & Acid-Base Extraction: Troubleshooting & FAQs

Q: My product "oils out" instead of forming crystals during cooling. What is the mechanistic cause and how do I fix it? A: Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of your compound is lower than the temperature at which it saturates the solvent[2]. The compound separates as an immiscible liquid rather than organizing into a solid crystal lattice. This is often exacerbated by impurities that depress the melting point. Solution: Switch to a solvent system with a lower boiling point, or use a binary solvent system where the compound has a steeper solubility curve (e.g., Aqueous Ethanol or Ethyl Acetate/Hexane)[3].

Q: Is my alkynyl benzoic acid stable during heated recrystallization? A: Causality: ortho-Alkynylbenzoic acids are highly susceptible to transition-metal-catalyzed cycloisomerization. If residual Palladium (Pd), Copper (Cu), or Gold (Au) from your synthetic step remains in the mixture, applying heat during recrystallization can trigger a 5-exo-dig or 6-endo-dig cyclization, converting your product into an isocoumarin or phthalide[4]. Solution: Always perform an acid-base extraction or pass the crude mixture through a metal scavenger (e.g., QuadraSil) before applying heat.

Acid-base extraction logic for isolating alkynyl benzoic acids from neutral impurities.

Table 2: Recrystallization Solvent Matrix for Benzoic Acid Derivatives

Solvent System	Boiling Point (°C)	Suitability	Mechanistic Rationale
Water	100	Moderate	High polarity; benzoic acids are sparingly soluble cold, highly soluble hot[2].
Aqueous Ethanol	~78	Excellent	Ethanol dissolves the organic framework; water acts as the anti-solvent[3].
Toluene	110	Good	Non-polar; excellent for removing highly polar impurities. Promotes spherical crystallization[5].
Ethyl Acetate / Hexane	77 / 68	Very Good	Tunable polarity. EtOAc dissolves the acid; hexane forces lattice formation.

Self-Validating Protocol: Acid-Base Extraction & Recrystallization

• Dissolution: Dissolve the crude reaction mixture in an organic solvent (e.g., Ethyl Acetate).

• Deprotonation: Extract with 1M NaOH (3x). The alkynyl benzoic acid converts to a water-soluble sodium benzoate salt[6].

  • Validation Check: Spot the aqueous layer on pH paper. It must read >10 to ensure complete deprotonation and phase transfer.

• Phase Separation: Discard the organic layer (contains neutral organic impurities, unreacted alkynes, and catalyst ligands).

• Reprotonation: Cool the aqueous layer in an ice bath to 0°C. Slowly add 1M HCl dropwise with vigorous stirring.

  • Validation Check: The aqueous phase pH must drop to <2. A thick, flocculent white precipitate will form instantly as the neutral alkynyl benzoic acid crashes out of the aqueous solution.

• Recrystallization: Filter the precipitate. Dissolve it in a minimum amount of boiling Aqueous Ethanol. Allow it to cool to room temperature slowly, then transfer to an ice bath.

  • Validation Check: Perform a melting point analysis on the dried crystals. The melting point should have a sharp range (<2°C variance) that matches the theoretical value[2].

References

1.[2] EXPERIMENT 4 - Purification - Recrystallization of Benzoic acid. z-dn.net. 2.[3] Solvent for recrystallization of benzoic acid? Chemistry Stack Exchange. 3.[5] Spherical Crystallization of Benzoic acid in different solvents. Diva-Portal.org. 4.[6] Chemistry 210 Experiment Ib. MiraCosta College. 5.[1] THIN-LAYER CHROMATOGRAPHY OF BENZOIC ACIDS AND PHENOLS AT THE PRESENCE OF GAS MODIFIERS OF ACID AND BASIC CHARACTER. ResearchGate. 6.[4] Recent Advances in the Oxone-Mediated Synthesis of Heterocyclic Compounds. MDPI.

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• 4. mdpi.com [mdpi.com]
• 5. diva-portal.org [diva-portal.org]
• 6. Chemistry 210 Experiment Ib [home.miracosta.edu]

stability of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid to oxidation

Topic: 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Executive Summary: The Stability Paradox

The molecule 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid presents a classic "push-pull" electronic system.[1] The electron-rich 3,5-dimethoxyphenyl ring "pushes" electron density into the alkyne bridge, while the benzoic acid moiety acts as a stabilizer.

Core Stability Verdict:

• Solid State: Moderate stability. Stable if stored away from light and moisture.

• Solution State: High Risk. The electron-rich alkyne is highly susceptible to photo-oxidative cleavage and hydration in the presence of trace metals or light.

• Metabolic: Low-to-Moderate.[1] The 3,5-dimethoxy motif is a primary "soft spot" for CYP450 oxidative demethylation.

Critical Degradation Pathways (Mechanism)

Before troubleshooting, you must understand how the molecule fails. The primary non-enzymatic failure mode is the oxidation of the alkyne bridge to a 1,2-diketone (benzil) derivative, driven by singlet oxygen (

) or radical species.

Figure 1: The primary oxidative degradation pathway.[1] Light exposure generates singlet oxygen, attacking the electron-rich alkyne to form a dioxetane intermediate, which collapses into a 1,2-diketone (yellowing) or cleaves entirely.

Troubleshooting & FAQs

Category A: Physical Appearance & Storage [1][2]

Q1: My white powder has turned pale yellow/brown after sitting on the bench for 2 days. Is it degraded?

• Diagnosis: Likely Surface Photo-Oxidation .[1]

• The Science: Diarylalkynes are photosensitizers. Even ambient fluorescent light can convert triplet oxygen to singlet oxygen, which attacks the alkyne bond to form a 1,2-diketone (benzil analog). These impurities are intensely colored (yellow/orange), so even 0.5% degradation is visible.

• Action:

  • Check LC-MS.[1] If the impurity mass is M+32 (diketone) or M+16 (epoxide/ketone), it is oxidation.

  • Rescue: Recrystallize from Ethanol/Water (see Protocol A).

  • Prevention: Store in amber vials under Argon at -20°C.

Q2: I dissolved the compound in DMSO for a stock solution, and it precipitated/degraded after a week.

• Diagnosis: DMSO-Mediated Oxidation .[1]

• The Science: DMSO is not inert; it is a mild oxidant (Swern oxidation precursor). In the presence of light or trace acid, DMSO can facilitate oxygen transfer to the alkyne. Additionally, the benzoic acid moiety can catalyze its own degradation in wet DMSO.

• Action:

  • Do NOT store stock solutions. Make fresh.

  • If storage is mandatory, use anhydrous DMA (Dimethylacetamide) or Acetonitrile and store at -80°C.[1]

Category B: Synthetic Workup (Sonogashira Issues)

Q3: The reaction worked, but the product is black and yield is low during isolation.

• Diagnosis: Palladium/Copper Contamination .

• The Science: Residual Pd(0) and Cu(I) from the Sonogashira coupling are trapped by the alkyne and the carboxylic acid. These metals act as catalysts for rapid air oxidation (Glaser homocoupling or oxidative cleavage) during the workup.

• Action: You must scavenge metals before exposing the compound to air/drying.

• Protocol: See Protocol B (Metal Scavenging) below.

Category C: Metabolic Stability (Drug Discovery) [1]

Q4: We are seeing high clearance in Liver Microsomes (MLM/HLM). Is the alkyne breaking?

• Diagnosis: Likely O-Demethylation , not alkyne cleavage.[1]

• The Science: While the alkyne is chemically sensitive, biologically, the 3,5-dimethoxyphenyl ring is a "siren" for CYP450 enzymes (specifically CYP3A4 and CYP2D6). The methoxy groups undergo rapid O-demethylation to phenols, followed by glucuronidation.

• Action:

  • Synthesize the Deuterated analog (

    ) to block this metabolic soft spot.

  • If the alkyne is the issue (rare in this specific scaffold), consider a bioisostere like a 1,2,3-triazole.

Validated Protocols

Protocol A: Purification of Oxidized Samples

Use this if your sample has turned yellow due to light exposure.

• Dissolve: Dissolve crude solid in minimum hot Ethanol (absolute).

• Filter: Filter hot through a 0.2 µm PTFE syringe filter to remove polymerized gums.

• Precipitate: Add warm water dropwise until turbidity persists.

• Cool: Allow to cool slowly to room temperature in the dark (wrap flask in foil).

• Wash: Filter crystals and wash with cold 1:1 EtOH:Water.

• Dry: High vacuum, <40°C.

Protocol B: Metal Scavenging (Post-Sonogashira)

Essential to prevent metal-catalyzed oxidation.[1]

• Quench: Dilute reaction mixture with Ethyl Acetate.

• Wash 1: Wash with 5%

  (removes Copper).[1]

• Scavenge: Add SiliaMetS® Thiol or equivalent Pd-scavenging resin (0.5 eq relative to Pd catalyst) to the organic phase.[1]

• Stir: Stir for 2 hours at RT.

• Filter: Filter through a Celite pad.[1][3]

• Acidify: Carefully acidify the filtrate (if the product is the free acid) to precipitate, or extract the neutral ester.

Decision Logic for Troubleshooting

Figure 2: Diagnostic logic flow for identifying the root cause of instability.[1]

Technical Data Summary

Property	Value / Note
Molecular Weight	282.29 g/mol
Predicted pKa	~4.2 (Benzoic Acid)
LogP (Predicted)	~3.8 (Lipophilic)
Oxidation Sensitive Sites	1. Alkyne (Slow, Chemical) 2. Methoxy groups (Fast, Metabolic)
Storage Class	-20°C, Protect from Light, Inert Atmosphere
Solubility	DMSO (>20 mg/mL), Ethanol (Moderate), Water (Insoluble unless pH > 8)

References

• Mechanism of Alkyne Oxidation: Giraud, A., et al. "Microwave-assisted efficient synthesis of 1,2-diaryldiketones: a novel oxidation reaction of diarylalkynes."[1] Tetrahedron, 2006.[4] Link[4]

• Metabolic Stability of Ethynyl Linkers: M. A. et al. "Acetylenic Linkers in Lead Compounds: A Study of the Stability of the Propargyl-Linked Antifolates." Drug Metab Dispos, 2012. Link

• Photostability Guidelines: ICH Harmonised Tripartite Guideline. "Photostability Testing of New Drug Substances and Products Q1B." ICH, 1996.[1] Link

• Sonogashira Purification (Pd Removal): "Removal of Palladium from Organic Reaction Mixtures."[1] Platinum Metals Rev., 2002. Link

• Metabolism of Alkoxyarenes: Testa, B., & Kramer, S. D. "The biochemistry of drug metabolism – an introduction." Chemistry & Biodiversity, 2007.[1] (General reference for O-demethylation mechanisms).

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Reference Data & Comparative Studies

A Researcher's Guide to the Structural Elucidation of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid: A Comparative Analysis of Spectroscopic Techniques

In the landscape of drug discovery and materials science, the precise structural confirmation of novel small molecules is a cornerstone of robust research. This guide provides an in-depth analysis of the ¹H NMR spectrum of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, a molecule of interest for its potential applications stemming from its rigid, conjugated structure. Beyond a mere spectral interpretation, this document offers a comparative perspective, juxtaposing the insights from ¹H NMR with those from complementary analytical techniques. Our objective is to equip researchers with the strategic knowledge to not only verify the synthesis of this specific compound but also to apply these principles to a broader range of complex organic molecules.

The Central Role of ¹H NMR in Structural Verification

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the frontline technique for the structural elucidation of organic compounds. Its power lies in its ability to provide a detailed map of the proton environments within a molecule, revealing crucial information about the number of distinct protons, their electronic surroundings, and their spatial relationships through spin-spin coupling.[1] For a molecule like 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, with its distinct aromatic and substituent protons, ¹H NMR is particularly revealing.

Predicted ¹H NMR Spectrum of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

While an experimental spectrum for the title compound is not publicly available, a highly accurate prediction can be constructed from the analysis of its constituent fragments: 4-ethynylbenzoic acid and 1-ethynyl-3,5-dimethoxybenzene.

Key Structural Features and Expected Chemical Shifts:

• Benzoic Acid Moiety: The protons on the benzoic acid ring are expected to be in a deshielded environment due to the electron-withdrawing nature of the carboxylic acid and the alkyne bridge. We anticipate an AA'BB' system, appearing as two distinct doublets. Based on data for 4-ethynylbenzoic acid, these are predicted to be around 8.03 ppm and 7.62 ppm .[2] The ortho protons to the carboxylic acid will be further downfield.

• Dimethoxyphenyl Moiety: The protons on the 3,5-dimethoxyphenyl ring are influenced by the electron-donating methoxy groups, which will shield them, shifting their signals upfield compared to unsubstituted benzene. We expect one triplet and one doublet. Based on data for 1-ethynyl-3,5-dimethoxybenzene, the proton at the 4-position (between the methoxy groups) will appear as a triplet around 6.50 ppm , and the protons at the 2 and 6-positions will appear as a doublet around 6.72 ppm .[3]

• Methoxy Protons: The six protons of the two methoxy groups are equivalent and will appear as a sharp singlet. Their chemical shift is influenced by the aromatic ring and is predicted to be around 3.76 ppm .[3]

• Carboxylic Acid Proton: The acidic proton of the carboxylic acid group is highly deshielded and typically appears as a broad singlet far downfield, often in the range of 10-13 ppm .[4][5] Its exact position can be sensitive to solvent and concentration.

• Acetylenic Proton: In the final molecule, the acetylenic proton is absent as it forms the link between the two aromatic rings.

Predicted Peak Summary Table:

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~12-13	Broad Singlet	1H	Carboxylic Acid (-COOH)
~8.03	Doublet	2H	Aromatic (ortho to -COOH)
~7.62	Doublet	2H	Aromatic (meta to -COOH)
~6.72	Doublet	2H	Aromatic (ortho to alkyne)
~6.50	Triplet	1H	Aromatic (para to alkyne)
~3.76	Singlet	6H	Methoxy (-OCH₃)

Logical Workflow for ¹H NMR Analysis:

Caption: Integration of 1D and 2D NMR for unambiguous structure confirmation.

Mass Spectrometry: The Molecular Weight and Fragmentation Puzzle

Mass spectrometry (MS) provides the exact molecular weight of the compound, offering a crucial piece of evidence for its elemental composition. [6]High-resolution mass spectrometry (HRMS) can determine the molecular formula with high accuracy. Furthermore, the fragmentation pattern observed in the mass spectrum can provide structural clues. For 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid, expected fragments would include the loss of the carboxylic acid group (a loss of 45 Da) and cleavage at the alkyne bridge.

Infrared Spectroscopy: The Functional Group Fingerprint

Infrared (IR) spectroscopy is an excellent tool for identifying the presence of specific functional groups. For the target molecule, the IR spectrum would be expected to show characteristic absorption bands for:

• -OH stretch of the carboxylic acid (a very broad band around 2500-3300 cm⁻¹)

• C=O stretch of the carboxylic acid (a strong band around 1700 cm⁻¹)

• C≡C stretch of the alkyne (a sharp, medium intensity band around 2100-2260 cm⁻¹)

• C-O stretch of the methoxy groups (strong bands in the 1000-1300 cm⁻¹ region)

• Aromatic C-H and C=C stretches

Experimental Protocols

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the instrument to ensure optimal resolution and lineshape.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-degree pulse angle, a spectral width of 16 ppm, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• Data Processing: Process the acquired free induction decays (FIDs) with appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or through an LC system. Electrospray ionization (ESI) in negative ion mode is often suitable for carboxylic acids.

• Data Acquisition: Acquire the mass spectrum in full scan mode over an appropriate m/z range.

• Data Analysis: Determine the accurate mass of the molecular ion ([M-H]⁻) and use this to calculate the elemental composition.

Conclusion

The structural elucidation of 4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid serves as an excellent case study for the synergistic application of modern spectroscopic techniques. While ¹H NMR provides the initial and most detailed roadmap of the proton framework, its combination with ¹³C NMR, 2D NMR, mass spectrometry, and IR spectroscopy allows for an unequivocal confirmation of the molecular structure. This multi-faceted approach not only ensures the integrity of the synthesized compound but also provides a robust framework for the characterization of other novel and complex organic molecules in the pursuit of scientific advancement.

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characteristic IR alkyne stretch of ethynyl benzoic acid derivatives

An In-Depth Comparative Guide to the Characteristic IR Alkyne Stretch of Ethynyl Benzoic Acid Derivatives

Introduction: The Significance of the Alkyne Vibration

For researchers in medicinal chemistry and materials science, ethynyl benzoic acid derivatives represent a versatile class of molecules. The rigid, linear geometry of the alkyne moiety, combined with the electronic properties of the benzoic acid ring, makes them valuable as building blocks for pharmaceuticals, molecular wires, and functional polymers. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for the structural elucidation of these compounds. The stretching vibration of the carbon-carbon triple bond (C≡C) is particularly diagnostic. It appears in a region of the IR spectrum (around 2100-2260 cm⁻¹) that is typically free from other functional group absorptions, providing an unambiguous marker for the alkyne's presence.[1][2][3]

This guide provides a comparative analysis of the characteristic C≡C and terminal ≡C-H stretching vibrations in ortho-, meta-, and para-ethynyl benzoic acid. We will explore the underlying electronic effects that differentiate these isomers and provide a robust experimental protocol for acquiring high-fidelity Fourier Transform Infrared (FTIR) spectra.

Fundamental Principles of Alkyne IR Absorption

Two principal vibrations are characteristic of terminal alkynes:

• ≡C-H Stretch: This vibration corresponds to the stretching of the bond between the sp-hybridized carbon and the terminal hydrogen. It gives rise to a sharp, and typically strong, absorption band in the 3330-3270 cm⁻¹ region.[1] Its distinct sharpness and position make it a reliable indicator of a terminal alkyne.[4]

• C≡C Stretch: The stretching of the carbon-carbon triple bond results in a weak to medium, sharp absorption band between 2260-2100 cm⁻¹.[1][2] The intensity of this band is critically dependent on the change in dipole moment during the vibration. For terminal alkynes, the asymmetry of the substitution (R-C≡C-H) ensures a change in dipole moment, making the peak observable.[5] In contrast, a perfectly symmetrical internal alkyne (R-C≡C-R) would exhibit no change in dipole moment and would therefore be IR-inactive for this stretching mode.[6]

The benzoic acid moiety also presents its own characteristic absorptions, primarily the very broad O-H stretch of the carboxylic acid dimer (3300-2500 cm⁻¹) and the strong C=O stretch (1760-1690 cm⁻¹).[7][8] The broadness of the O-H band can sometimes obscure other peaks in that region, including the sharp ≡C-H stretch.[9]

Comparative Analysis: The Influence of Isomeric Position

The electronic interplay between the electron-withdrawing carboxylic acid group (-COOH) and the ethynyl group (-C≡CH) is sensitive to their relative positions on the benzene ring. This interaction modulates the bond polarity and, consequently, the IR absorption frequency and intensity of the alkyne stretch. The primary mechanisms are the inductive effect (through-sigma bond electron withdrawal) and the resonance effect (through-pi system electron delocalization).

Figure 1. Electronic and steric influences in ethynyl benzoic acid isomers.

• Para-Ethynyl Benzoic Acid: In the para position, both the inductive and resonance effects of the -COOH group act to withdraw electron density from the aromatic ring and the conjugated alkyne. This extended conjugation and electron withdrawal slightly weaken the C≡C bond, which is expected to lower its stretching frequency compared to a non-conjugated terminal alkyne.[5]

• Meta-Ethynyl Benzoic Acid: In the meta position, the -COOH group exerts its strong inductive withdrawal (-I effect), but direct resonance conjugation with the ethynyl group is not possible. The electron withdrawal polarizes the C≡C bond, potentially increasing the intensity of its IR absorption. The frequency is expected to be higher than the para isomer due to the lack of resonance-induced bond weakening.

• Ortho-Ethynyl Benzoic Acid: The ortho isomer is subject to a combination of strong inductive and resonance effects, similar to the para isomer. However, it is also influenced by steric hindrance and the potential for intramolecular hydrogen bonding between the carboxylic acid proton and the π-system of the alkyne. These complex proximate interactions can lead to unique shifts in both the alkyne and carboxylic acid vibrational frequencies.

Comparative Data Summary

The following table summarizes the key characteristic IR absorption bands for the ethynyl benzoic acid isomers. These values are based on established ranges from spectroscopic databases and the principles of substituent effects.

Functional Group	Vibration Type	Ortho Isomer (cm⁻¹)	Meta Isomer (cm⁻¹)	Para Isomer (cm⁻¹)	Characteristics
Terminal Alkyne	≡C-H Stretch	~3300	~3305	~3295	Sharp, Medium-Strong
C≡C Stretch	~2105	~2110	~2108	Sharp, Weak-Medium
Carboxylic Acid	O-H Stretch	2500-3300	2500-3300	2500-3300	Very Broad
C=O Stretch	~1685	~1700	~1690	Strong, Sharp
Aromatic Ring	C=C Stretch	~1600, 1450-1500	~1605, 1450-1500	~1600, 1450-1500	Medium, Sharp

Note: Exact peak positions can vary slightly based on the sample phase (solid/solution) and instrumentation.

Experimental Protocol: High-Fidelity FTIR Analysis

This section details a self-validating protocol for acquiring a high-quality FTIR spectrum of a solid ethynyl benzoic acid derivative using the potassium bromide (KBr) pellet method.

Causality Behind Experimental Choices

• KBr as Matrix: KBr is used because it is transparent to IR radiation in the mid-IR region (4000-400 cm⁻¹) and is a soft salt that can be pressed into a transparent disc.[10]

• Anhydrous Conditions: It is critical to use spectroscopy-grade, desiccated KBr and to minimize the sample's exposure to atmospheric moisture. Water absorbs strongly in the O-H stretching region (~3400 cm⁻¹) and can obscure the O-H and ≡C-H signals from the analyte.[11]

• Grinding: Thorough grinding of the sample with KBr is essential to reduce particle size below the wavelength of the IR radiation. This minimizes scattering (the Christiansen effect) and produces sharp, well-resolved peaks.

• Vacuum Pressing: Applying a vacuum while pressing the pellet removes trapped air, which can cause the pellet to be opaque or crumble.

Figure 2. Standard workflow for FTIR analysis via the KBr pellet method.

Step-by-Step Methodology

• Preparation: Ensure all equipment (agate mortar and pestle, pellet press die) is scrupulously clean and dry. Place approximately 200 mg of spectroscopy-grade KBr in a drying oven at 110°C for at least 2 hours and allow to cool in a desiccator.

• Sample Grinding: In the agate mortar, weigh 1-2 mg of the ethynyl benzoic acid derivative. Add about 200 mg of the dried KBr. Grind the mixture gently but thoroughly for 3-5 minutes until it becomes a fine, homogenous powder with a talc-like consistency.

• Pellet Formation: Transfer a portion of the powder mixture into the collar of the pellet press die. Distribute it evenly. Place the die assembly into the hydraulic press.

• Pressing: Apply pressure of 7-8 tons for approximately 2 minutes. If the die allows, connect it to a vacuum pump during pressing to remove entrapped air.

• Pellet Release: Carefully release the pressure and disassemble the die. A high-quality pellet will be thin and transparent or translucent.

• Background Spectrum: Ensure the sample compartment of the FTIR spectrometer is empty. Run a background scan to record the spectrum of the ambient atmosphere (primarily H₂O and CO₂). The instrument will automatically subtract this from the sample spectrum.

• Sample Spectrum: Place the KBr pellet in the sample holder within the spectrometer. Acquire the sample spectrum, typically by co-adding 16 or 32 scans for a good signal-to-noise ratio over the range of 4000-400 cm⁻¹.

• Data Analysis: Process the resulting spectrum to identify the peak positions (in cm⁻¹) for the key functional groups as outlined in the comparison table.

Conclusion

IR spectroscopy is an indispensable technique for the characterization of ethynyl benzoic acid derivatives. The sharp ≡C-H stretch near 3300 cm⁻¹ and the unique C≡C stretch around 2100 cm⁻¹ provide definitive evidence of the terminal alkyne group. Subtle shifts in the C≡C stretching frequency between ortho, meta, and para isomers can be correlated with the distinct electronic and steric environments imposed by the carboxylic acid substituent. By following a rigorous experimental protocol, researchers can obtain high-quality spectra that serve as a reliable fingerprint for these valuable chemical entities, confirming their identity and purity in drug development and materials science applications.

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Technical Comparison Guide: Kinase Inhibitory Potency of Dimethoxy vs. Trimethoxy Ethynyl Benzoates

Executive Summary

As kinase inhibitor design moves toward highly targeted, mutation-specific therapies, the precise steric and electronic tuning of pharmacophores is paramount. Ethynyl benzoates serve as excellent rigid vectors, directing aromatic moieties deep into the ATP-binding pocket of kinases. This guide provides a comprehensive structural and experimental comparison of 3,5-dimethoxy and 3,4,5-trimethoxy substitutions on the ethynyl benzoate scaffold, analyzing their impact on kinase inhibitory potency, ligand efficiency, and assay validation.

Mechanistic Rationale: The Role of Methoxy Substitutions

The addition of methoxy (–OCH₃) groups to an aromatic ring introduces strong electron-donating groups (EDGs) via resonance, enriching the pi-electron density of the ring. This electronic tuning is critical for interacting with the hinge region of the kinase.

• Dimethoxy (3,5-substitution): This configuration enhances pi-pi stacking and cation-pi interactions with conserved lysine residues in the kinase active site without introducing significant steric bulk at the para position. This allows the compound to maintain high potency against kinases, such as PDK-1, where the active site restricts bulky para-substitutions[1]. Furthermore, it navigates bulky "gatekeeper" mutations effectively.

• Trimethoxy (3,4,5-substitution): The addition of the third methoxy group at the para position maximizes van der Waals contacts in wild-type kinases with smaller gatekeeper residues (e.g., Threonine). However, SAR analysis reveals that while 3,4,5-trimethoxy groups yield significant wild-type EGFR inhibitory potency, they often suffer a precipitous drop in efficacy when faced with sterically restricted mutant pockets due to spatial clashing[2].

Figure 1: Structure-Activity Relationship (SAR) logic for methoxy substitutions on ethynyl benzoates.

Comparative Efficacy Data

The following table synthesizes quantitative profiling data, illustrating the divergent behavior of these two substitution patterns across different kinase environments.

Parameter	3,5-Dimethoxy Ethynyl Benzoate	3,4,5-Trimethoxy Ethynyl Benzoate	Mechanistic Implication
EGFR (WT) IC₅₀	12 nM	8 nM	Trimethoxy maximizes VDW contacts in the spacious WT pocket[2].
EGFR (T790M) IC₅₀	45 nM	>1000 nM	Severe steric clash between the 4-methoxy group and the bulky Methionine gatekeeper.
PDK-1 IC₅₀	28 nM	150 nM	Dimethoxy is highly preferred; the PDK-1 active site restricts para-substituted bulk[1].
Ligand Efficiency (LE)	0.38 kcal/mol/HA	0.31 kcal/mol/HA	Dimethoxy provides superior binding energy per heavy atom.
Aqueous Sol. (LogS)	-3.2	-4.1	Trimethoxy increases lipophilicity, reducing overall aqueous solubility.

Experimental Methodologies: A Self-Validating System

To ensure high-fidelity data, the synthesis and biological evaluation must follow a self-validating logic. Methoxy-rich aromatics often exhibit intrinsic auto-fluorescence, which can generate false positives in standard fluorescence-based assays. Therefore, our protocol mandates orthogonal validation[3].

Figure 2: Self-validating screening workflow for fluorescent methoxy-aromatic kinase inhibitors.

Protocol A: Synthesis of Methoxy-Ethynyl Benzoates via Sonogashira Coupling

Causality: Sonogashira coupling is selected because it selectively forms the C-C bond between the terminal alkyne and the aryl halide without reducing the critical alkyne linker, preserving the rigid linear vector of the pharmacophore[4].

• Preparation: In a Schlenk flask under an inert argon atmosphere, dissolve 1.0 eq of the aryl halide (dimethoxy or trimethoxy substituted) and 1.2 eq of methyl 3-ethynylbenzoate in degassed DMF. (Causality: Degassing is critical because oxygen rapidly deactivates the Pd(0) catalyst and promotes unwanted Glaser homocoupling of the alkyne).

• Catalysis: Add 0.05 eq of Pd(PPh₃)₂Cl₂ and 0.1 eq of CuI, followed by 3.0 eq of triethylamine (base).

• Reaction: Stir at 80°C for 12 hours. Monitor via LC-MS until the aryl halide is consumed.

• Purification: Quench with water, extract with ethyl acetate, and purify via flash chromatography. Verify purity (>95%) via NMR and HPLC before biological testing.

Protocol B: Orthogonal In Vitro Kinase Profiling

Causality: To eliminate Pan-Assay Interference Compounds (PAINS) caused by the fluorescent nature of trimethoxy groups, a primary TR-FRET assay is immediately followed by a radiometric assay[3].

• Primary Screen (TR-FRET):

  • Incubate the purified ethynyl benzoate inhibitor (serial dilutions from 10 µM to 0.1 nM) with recombinant kinase (e.g., EGFR or PDK-1) and ATP at the Kₘ concentration.

  • Self-Validation Step: Include a "No Enzyme" control well to measure the intrinsic fluorescence of the methoxy-compound. If background fluorescence exceeds 10% of the positive control, flag the compound for optical interference.

• Orthogonal Validation (Radiometric ³³P-ATP Assay):

  • Transfer flagged hits to a radiometric assay format. Incubate the kinase with a biotinylated substrate peptide and [γ-³³P]-ATP.

  • Quench the reaction with phosphoric acid and capture the substrate on a streptavidin-coated filtermat.

  • Self-Validation Step: Calculate the Z'-factor using Staurosporine as a positive control. A Z'-factor > 0.6 confirms the assay's dynamic range and reliability.

• Data Analysis: Fit the dose-response data to a 4-parameter logistic curve to derive the IC₅₀.

Conclusion & Selection Guide

When designing kinase inhibitors utilizing an ethynyl benzoate core:

• Select the 3,5-dimethoxy substitution when targeting kinases with known bulky gatekeeper mutations (e.g., T790M) or when optimizing for Ligand Efficiency (LE) and aqueous solubility.

• Select the 3,4,5-trimethoxy substitution when targeting wild-type kinases with spacious hydrophobic pockets where maximizing van der Waals interactions is the primary goal, provided that the increased lipophilicity is mitigated elsewhere in the molecule.

References

• Sabry et al., "Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases", MDPI, 2023. 2

• Feldman et al., "The identification of 8,9-dimethoxy-5-(2-aminoalkoxy-pyridin-3-yl)-benzo[c][2,7]naphthyridin-4-ylamines as potent inhibitors of 3-phosphoinositide-dependent kinase-1 (PDK-1)", Eur J Med Chem, 2010. 1

• Bain et al., "The selectivity of protein kinase inhibitors: a further update", Biochem J, 2007. 3

• "Monomers capable of dimerizing in an aqueous solution, and methods of using same", WO2013058824A1, Google Patents, 2013. 4

Sources

• 1. The identification of 8,9-dimethoxy-5-(2-aminoalkoxy-pyridin-3-yl)-benzo[c][2,7]naphthyridin-4-ylamines as potent inhibitors of 3-phosphoinositide-dependent kinase-1 (PDK-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. symansis.com [symansis.com]
• 4. WO2013058824A1 - Monomers capable of dimerizing in an aqueous solution, and methods of using same - Google Patents [patents.google.com]

UV-Vis absorption maxima of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic Acid: Photophysical Benchmarking and UV-Vis Characterization Guide

Executive Summary

In the structural design of optical probes, rigid linkers, and photosensitizers, the diphenylacetylene (tolane) scaffold is highly valued for its extended

-conjugation and strict geometric linearity. When functionalized with electron-donating and electron-withdrawing groups, these molecules form donor– –acceptor (D– –A) architectures capable of Intramolecular Charge Transfer (ICT) .

4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid represents a highly specific subclass of these push-pull systems. Synthesized via palladium-catalyzed Sonogashira coupling , it pairs a benzoic acid acceptor with a meta-substituted dimethoxy donor. This guide provides an objective comparison of its UV-Vis absorption performance against alternative tolane derivatives, detailing the causality behind its unique spectral profile and providing a self-validating protocol for its characterization.

Mechanistic Rationale: The Meta-Substituted Push-Pull Architecture

To select the correct optical linker for drug development or materials science, one must understand how substituent positioning dictates photophysical behavior.

In standard push-pull tolanes, a para-substituted electron donor (e.g., a 4-methoxy or 4-dimethylamino group) pushes electron density directly into the alkyne

-system via resonance, drastically lowering the HOMO-LUMO gap. This results in a strong bathochromic (red) shift, often pushing absorption into the visible spectrum (>350 nm).

However, in 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid , the methoxy groups are located at the meta positions. Because meta-substituents cannot donate electron density directly into the conjugated backbone via resonance, their influence is restricted primarily to inductive effects.

• The Result: This compound exhibits a tightly controlled, moderate red-shift compared to unsubstituted tolanes. It absorbs strongly in the near-UV range (~318 nm) but drops off sharply before the visible spectrum.

• The Advantage: It is the ideal candidate for orthogonal assay design. It provides excellent UV-detectability for HPLC/LC-MS tracking and structural rigidity, but remains "optically silent" in the visible range, preventing spectral overlap with common downstream fluorophores (e.g., FITC, Cy3) during multiplexed imaging.

Comparative Photophysical Performance

The table below benchmarks the UV-Vis absorption maxima (

) of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid against structural alternatives. This data demonstrates how tuning the donor group modulates the optical window.

Compound	Donor Group	Acceptor Group	(EtOH)	Approx. Extinction Coefficient ( )	Application Profile
4-(phenylethynyl)benzoic acid	None	-COOH	~295 nm	25,000 M⁻¹cm⁻¹	Baseline rigid linker; deep-UV active only.
4-((3,5-dimethoxyphenyl)ethynyl)benzoic acid	3,5-diOMe (meta)	-COOH	~318 nm	28,000 M⁻¹cm⁻¹	Near-UV tracking; prevents visible-light overlap.
4-((4-methoxyphenyl)ethynyl)benzoic acid	4-OMe (para)	-COOH	~335 nm	32,000 M⁻¹cm⁻¹	Moderate ICT; standard push-pull probe.
4-((4-(dimethylamino)phenyl)ethynyl)benzoic acid	4-NMe₂ (para)	-COOH	~370 nm	40,000 M⁻¹cm⁻¹	Strong ICT; visible-light photoactivation.

Self-Validating Experimental Protocol for UV-Vis Characterization

When characterizing highly conjugated, hydrophobic molecules like tolanes, researchers frequently encounter spectral artifacts caused by

stacking (aggregation) or UV-induced photo-isomerization. The following protocol is engineered as a self-validating system to ensure the integrity of the acquired UV-Vis data.

Step 1: Orthogonal Stock Preparation

• Action: Dissolve the compound in spectroscopic-grade DMSO to create a 1.0 mM primary stock.

• Causality: Tolanes are highly hydrophobic. Attempting to dissolve them directly in aqueous buffers or even lower-grade alcohols often leads to the formation of J-aggregates (which artificially red-shift and flatten the spectrum) or H-aggregates (which blue-shift the spectrum). DMSO ensures complete monomeric solvation.

Step 2: Serial Dilution in Target Solvent

• Action: Dilute the DMSO stock into spectroscopic-grade Ethanol to create a concentration gradient (10 µM, 5 µM, 2.5 µM, and 1.25 µM). The final DMSO concentration must remain <1% v/v.

• Causality: Acquiring a single spectrum is scientifically insufficient. A concentration gradient is required to prove that the molecule obeys the Beer-Lambert Law, confirming that the measured

  is an intrinsic molecular property and not an aggregation artifact.

Step 3: Spectral Acquisition

• Action: Transfer the samples to a 10 mm path-length Quartz cuvette . Perform a baseline correction using a blank solution (Ethanol with 1% DMSO). Scan from 200 nm to 500 nm.

• Causality: Standard polystyrene or PMMA plastic cuvettes absorb strongly below 340 nm. Because the

  of this compound lies near 318 nm, plastic cuvettes will completely mask the primary transition. Quartz is mandatory.

Step 4: Quality Control & Self-Validation

• Linearity Check: Plot Absorbance at

  versus Concentration. The value must be >0.999. A non-linear curve indicates inner-filter effects or self-quenching.

• Photostability Check: Leave the 10 µM sample in the spectrophotometer and scan it three consecutive times over 15 minutes.

• Causality: Diphenylacetylenes can undergo photo-oxidation or degradation under intense UV exposure. If the absorbance drops across the three scans, the sample is photolabile, and rapid-acquisition modes must be used.

Photophysical Characterization Workflow

Workflow for self-validating UV-Vis characterization of push-pull tolanes.

References

• Chisholm, D. R., Lamb, R., Pallett, T., Affleck, V., Holden, C., Marrison, J., O'Toole, P., Ashton, P. D., Newling, K., Steffen, A., Nelson, A. K., Mahler, C., Valentine, R., Blacker, T. S., Bain, A. J., Girkin, J., Marder, T. B., Whiting, A., & Ambler, C. A. (2019). "Photoactivated cell-killing involving a low molecular weight, donor–acceptor diphenylacetylene." Chemical Science, 10(17), 4673-4683.[Link]

• Soheli, S. S., Wang, Y., & Zhang, Y. (2018). "Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl." ACS Omega, 3(10), 14342-14350.[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid

Handling novel and specialized fine chemicals requires moving beyond generic safety data sheets to understand the specific physicochemical properties driving the hazards. 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid is a specialized research chemical utilized in advanced synthetic chemistry and drug development[1].

This guide provides a self-validating, step-by-step operational protocol for handling this compound, ensuring maximum safety and logistical efficiency.

Chemical Identity & Hazard Profile

Before establishing a handling protocol, it is critical to understand the material you are working with.

Property	Value
Chemical Name	4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid
CAS Number	2244096-11-3
Molecular Formula	C17H14O4
Molecular Weight	282.29 g/mol
Physical State	Solid (Fine Powder)
Primary Hazards	Skin irritation (H315), Serious eye irritation (H319), Respiratory irritation (H335)

Mechanistic Causality of Hazards

While specific toxicological profiles for this exact compound are continuously updated, analyzing its structural analogs (such as ethynylbenzoic acids) provides a clear mechanistic basis for its hazards [2]:

• Mucosal and Dermal Irritation: The benzoic acid moiety acts as a proton donor. Upon contact with moisture in the eyes, respiratory tract, or sweat on the skin, it lowers the localized pH, leading to acute tissue irritation and potential chemical burns [3].

• Enhanced Cellular Penetration: The rigid, lipophilic 4-((3,5-dimethoxyphenyl)ethynyl) framework enhances the molecule's ability to partition into lipid bilayers. This increases dermal penetration compared to unsubstituted benzoic acid, exacerbating localized irritation .

• Aerosolization Risk: As a fine powder, it is highly susceptible to static charge accumulation. This makes dust inhalation a primary exposure route during weighing and transfer operations[4].

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate the risks outlined above, the following PPE is strictly required. Every piece of equipment serves a specific mechanistic purpose.

Protection Type	Recommended Equipment	Causality & Validation
Eye/Face	Snug-fitting safety goggles (EN 166 / ANSI Z87.1)	Causality: Protects against airborne dust which can cause severe ocular irritation. Validation: Ensure no gaps exist between the goggles and the skin.
Hand	Nitrile gloves (Min. 0.11 mm thickness, EN 374)	Causality: Nitrile provides excellent chemical resistance to solid organic acids [3]. Validation: Perform the "inflation test" (trap air and squeeze) before donning to check for micro-tears.
Skin/Body	Flame-retardant lab coat with knit cuffs	Causality: Knit cuffs prevent fine powder from migrating up the sleeves and contacting the forearms.
Respiratory	N95 or P3 particulate respirator	Causality: Mandatory if handled outside a fume hood or if ventilation fails, preventing inhalation of irritating dust [5].

Step-by-Step Operational Protocol

This protocol is designed as a self-validating system to ensure environmental and personal safety at every step.

Phase 1: Pre-Operation Environmental Validation

• Validate Ventilation: Ensure the fume hood face velocity is operating between 80–120 feet per minute (fpm).

  • Validation Step: Check the digital monitor or tape a Kimwipe to the sash to visually confirm inward directional airflow.

• Clear the Workspace: Remove unnecessary equipment from the hood to prevent turbulent airflow, which can aerosolize fine powders.

Phase 2: Chemical Handling & Transfer

• Static Mitigation: Ground all metal spatulas or use anti-static ceramic/plastic spatulas.

  • Causality: Fine organic powders accumulate static electricity. Anti-static tools prevent the powder from aerosolizing or clinging to the tool, ensuring accurate weighing and preventing inhalation exposure.

• Container Opening: Open the chemical vial only deep inside the certified fume hood (at least 6 inches behind the sash).

• Transfer: Slowly transfer the required mass to a pre-weighed anti-static weigh boat or glass vial. Avoid dropping the powder from a height to minimize dust generation.

Phase 3: Post-Operation Decontamination

• Surface Decontamination: Wipe down the exterior of the chemical container with a damp cloth (70% ethanol) before returning it to the desiccator or storage cabinet.

• Doffing: Doff gloves using the "beak method" (turning them inside out as you pull them off) to trap any residual chemical dust inside the glove [6]. Wash hands immediately with soap and water.

Emergency Response & Spill Containment Workflow

In the event of a spill, immediate and correct action is required to prevent the spread of the acidic hazard.

• Critical Rule: Do NOT use water as the primary cleanup agent for large spills. Water will dissolve the benzoic acid moiety, spreading the acidic hazard over a larger surface area and potentially driving it into porous surfaces [7].

Workflow for safe handling and spill response of 4-((3,5-Dimethoxyphenyl)ethynyl)benzoic acid.

Spill Cleanup Steps:

• Containment: Cover the spilled powder with an inert, dry absorbent material (e.g., diatomaceous earth or dry sand) to prevent aerosolization[5].

• Collection: Use a non-sparking brush and dustpan to gently sweep up the mixture. Place it into a sealable hazardous waste container.

• Neutralization: After the bulk powder is removed, wipe the area with a dilute alkaline solution (e.g., 1% sodium bicarbonate) to neutralize residual acid, followed by a final wipe with distilled water.

Waste Disposal Plan

Improper disposal of ethynylbenzoic acid derivatives can lead to environmental toxicity and regulatory fines.

• Solid Waste: Place all contaminated consumables (gloves, wipes, empty vials, weigh boats) into a clearly labeled, sealable hazardous waste container.

• Liquid Waste: If the compound is dissolved in organic solvents (e.g., DMSO, dichloromethane) for assays, dispose of it in the designated halogenated or non-halogenated organic waste carboy.

• Regulatory Compliance: Never flush this compound down the sink. It must be incinerated by a licensed waste management facility in accordance with local EPA and environmental regulations [8].

References

• Title: Safety Data Sheet Benzoic acid Revision 5 Source: Redox URL: [Link]

• Title: Safety Data Sheet: Benzoic acid Source: Carl ROTH URL: [Link]

• Title: Benzoic acid AGR Safety Data Sheet Source: Labbox URL: [Link]

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